Structural Properties and Characterization of 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine: A Technical Whitepaper
Executive Summary The pyrazolo[1,5-a]pyrimidine scaffold is universally recognized as a "privileged structure" in medicinal chemistry, frequently leveraged for its profound protein kinase inhibitory activity [1]. As a Se...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolo[1,5-a]pyrimidine scaffold is universally recognized as a "privileged structure" in medicinal chemistry, frequently leveraged for its profound protein kinase inhibitory activity [1]. As a Senior Application Scientist, I often encounter challenges in the late-stage functionalization of these heterocycles. The introduction of a bromine atom at the C-3 position provides an essential synthetic handle for transition-metal-catalyzed cross-coupling [2].
However, the specific notation of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine introduces a critical structural nuance: it denotes a partially saturated, non-aromatic tautomer (or kinetic intermediate) distinct from the globally aromatic thermodynamic sink (3-bromopyrazolo[1,5-a]pyrimidine). Understanding the structural properties, tautomeric dynamics, and rigorous analytical characterization of this molecule is paramount for researchers developing novel therapeutics.
Structural Nuance: The 1H,3aH- Tautomeric State
In standard environments, the fully aromatic 3-bromopyrazolo[1,5-a]pyrimidine is the dominant species. However, the 1H,3aH- tautomer features a protonated nitrogen (N1) and an sp³-hybridized bridgehead carbon (C3a).
Why does this matter experimentally?
This hybridization breaks global aromaticity, localizing the pi-electrons into isolated diene/enamine systems and shifting the molecule's 3D geometry from strictly planar to a puckered conformation. During synthesis—particularly under acidic conditions or when bulky substituents are transiently present—the 1H,3aH- state can be kinetically trapped. Failure to recognize this tautomeric shift leads to the misinterpretation of NMR spectra (e.g., the sudden, unexpected appearance of an aliphatic C3a proton signal).
Fig 1: Synthetic pathway and tautomeric relationship of the 3-bromo scaffold.
Physicochemical Properties
To establish a baseline for analytical characterization, the quantitative properties of the 3-bromo derivative are summarized below. These metrics are critical for predicting chromatographic behavior and biological partitioning [3].
Expertise in synthetic chemistry relies on causality: understanding why a reagent is chosen and how the reaction proves its own success before moving to complex instrumentation.
Objective: Synthesize the 3-bromo derivative from the parent pyrazolo[1,5-a]pyrimidine while avoiding over-oxidation.
Causality: N-Bromosuccinimide (NBS) is selected over elemental bromine (Br₂) because NBS provides a low, steady-state concentration of electrophilic bromine, ensuring strict regioselectivity at the electron-rich C-3 position of the pyrazole ring without degrading the pyrimidine moiety.
Step-by-Step Methodology:
Dissolution: Dissolve 1.0 eq of pyrazolo[1,5-a]pyrimidine in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration) under an inert argon atmosphere. Rationale: DMF stabilizes the polar transition state of the electrophilic aromatic substitution.
Reagent Addition: Cool the solution to 0 °C. Add 1.05 eq of NBS portion-wise over 15 minutes. Rationale: Strict temperature control prevents di-bromination and limits the kinetic trapping of the 1H,3aH- intermediate.
Reaction Monitoring (Self-Validation): Stir for 2 hours at room temperature. Monitor via TLC (Hexanes:EtOAc 7:3). The starting material is highly fluorescent under UV 254 nm. The reaction is complete when the starting material spot disappears and a new, less polar spot appears.
Quenching & Validation: Quench the reaction with saturated aqueous sodium thiosulfate. Self-Validation: Test the aqueous layer with KI/starch paper. A lack of blue-black color confirms the complete neutralization of residual electrophilic bromine, ensuring safe downstream processing.
Isolation: Extract with ethyl acetate, wash with brine to remove DMF, dry over MgSO₄, and concentrate in vacuo. Recrystallize from ethanol to yield the pure product.
Objective: Unambiguously confirm the C-3 bromination and assess tautomeric purity.
Step-by-Step Methodology:
Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of DMSO-d₆. Causality: DMSO-d₆ disrupts intermolecular hydrogen bonding, which is vital for resolving the N-H proton if the 1H,3aH- tautomer is present, preventing peak broadening.
Mass Spectrometry (MS): Perform ESI-MS in positive ion mode. Self-Validation: Look for the hallmark bromine isotopic signature: twin molecular ion peaks at m/z 198 [M+H]⁺ and m/z 200 [M+2+H]⁺ in a 1:1 intensity ratio. If this 1:1 ratio is absent, the bromination failed.
NMR Data Interpretation (Self-Validation):
¹H NMR: The disappearance of the C-3 proton (typically around 6.5 ppm in the parent compound) confirms substitution. If the 1H,3aH- tautomer is present, an aliphatic multiplet will appear ~4.0-5.0 ppm corresponding to the sp³ C3a proton.
¹³C NMR: The C-3 carbon will exhibit a profound upfield shift (the "heavy atom effect" of bromine), moving from ~95 ppm to ~80-82 ppm. This shift is an absolute, self-validating marker of successful C-Br bond formation.
Fig 2: Multi-modal analytical characterization workflow for structural validation.
Applications in Drug Discovery
The 3-bromopyrazolo[1,5-a]pyrimidine acts as a versatile linchpin in medicinal chemistry. The C-Br bond is highly susceptible to palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows for the rapid generation of diverse libraries of 3-aryl or 3-amino derivatives, which have been identified as highly potent and selective inhibitors of kinases such as Pim-1 and Flt-3, crucial targets in oncology [5]. Furthermore, the scaffold is recognized as a privileged structure, enabling the combinatorial synthesis of therapeutics ranging from antifungals to treatments for insomnia [6].
References
PubChem. "3-Bromopyrazolo(1,5-a)pyrimidine | C6H4BrN3 | CID 12203208". National Center for Biotechnology Information.[Link]
Fahim, S., et al. "Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment". PMC.[Link]
MDPI. "An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors". Molecules. [Link]
Xia, M., et al. "Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors". PMC.[Link]
ACS Combinatorial Science. "Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides". ACS Publications.[Link]
An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-bromopyrazolo[1,5-a]pyrimidine
Abstract Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of novel heterocyclic compounds. The pyrazolo[1,5-a]pyrimidine scaffold is a key pharmacophore in modern drug...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of novel heterocyclic compounds. The pyrazolo[1,5-a]pyrimidine scaffold is a key pharmacophore in modern drug discovery, and understanding its spectral characteristics is crucial for synthetic and medicinal chemists. This guide provides a detailed analysis of the ¹H and ¹³C NMR chemical shifts for 3-bromopyrazolo[1,5-a]pyrimidine. As direct experimental data for this specific molecule is not extensively published, this document establishes a robust predictive analysis. We begin by examining the fully assigned, experimentally-derived NMR data for the parent pyrazolo[1,5-a]pyrimidine system. Subsequently, we apply established principles of substituent chemical shift (SCS) effects to forecast the chemical shifts and coupling patterns for the 3-bromo derivative, explaining the electronic and structural rationale behind these predictions. This guide also includes a standardized protocol for acquiring high-quality NMR data for this class of molecules, ensuring reproducibility and accuracy in experimental work.
Introduction: The Pyrazolo[1,5-a]pyrimidine Core and the Role of NMR
The pyrazolo[1,5-a]pyrimidine ring system is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including roles as kinase inhibitors[1][2]. The precise characterization of these molecules is paramount, and NMR spectroscopy stands as the definitive method for confirming structure, substitution patterns, and purity.
A Note on Nomenclature: The query for 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine suggests a potential non-aromatic tautomer or a reduced form of the pyrimidine ring. However, the pyrazolo[1,5-a]pyrimidine system is overwhelmingly stable and studied as a fully aromatic heterocycle. This guide will therefore focus on the aromatic structure, 3-bromopyrazolo[1,5-a]pyrimidine , as it represents the most chemically relevant and stable isomer.
}
Caption: Structure of 3-bromopyrazolo[1,5-a]pyrimidine with atom numbering.
Foundational Analysis: NMR Spectrum of Parent Pyrazolo[1,5-a]pyrimidine
To accurately predict the spectrum of the 3-bromo derivative, we must first understand the baseline chemical shifts of the unsubstituted parent molecule. The data presented here are based on the comprehensive study by Chimichi et al. (1992), which provides unambiguous assignments using 2D NMR experiments[3].
¹H NMR of Pyrazolo[1,5-a]pyrimidine (in CDCl₃)
The proton spectrum is characterized by five distinct signals corresponding to the five protons on the bicyclic system.
H-7 (δ 8.93, dd, J=6.9, 1.7 Hz): This proton is the most deshielded in the pyrimidine ring due to the anisotropic effect of the adjacent nitrogen (N-8). It appears as a doublet of doublets from coupling to H-6 and H-5.
H-5 (δ 8.57, dd, J=4.2, 1.7 Hz): This proton is adjacent to N-4 and is significantly deshielded. It appears as a doublet of doublets from coupling to H-6 and H-7.
H-2 (δ 8.08, d, J=2.4 Hz): This is the most downfield proton in the pyrazole ring, coupled only to H-3.
H-6 (δ 6.95, dd, J=6.9, 4.2 Hz): Located between H-5 and H-7, this proton is the most shielded in the pyrimidine ring. It shows a characteristic doublet of doublets.
H-3 (δ 6.64, d, J=2.4 Hz): This proton is the most shielded on the entire scaffold, appearing as a simple doublet from its coupling to H-2.
¹³C NMR of Pyrazolo[1,5-a]pyrimidine (in CDCl₃)
The carbon spectrum shows seven distinct resonances for the seven carbon atoms of the core structure.
C-7 (δ 151.7): The most deshielded carbon, consistent with its position adjacent to N-8.
C-5 (δ 148.8): Also highly deshielded due to its proximity to N-4.
C-3a (δ 145.4): The bridgehead carbon of the pyrazole ring.
C-2 (δ 141.0): The most downfield carbon in the pyrazole moiety.
C-8a (δ 135.0): The bridgehead carbon shared by both rings.
C-6 (δ 109.8): A relatively shielded carbon, typical for its position in the pyrimidine ring.
C-3 (δ 98.4): The most shielded carbon in the entire system, reflecting the higher electron density at this position in the pyrazole ring.
Predictive Analysis: ¹H and ¹³C NMR for 3-bromopyrazolo[1,5-a]pyrimidine
The introduction of a bromine atom at the C-3 position will induce significant changes in the NMR spectrum due to its electronic effects. Bromine exerts a strong, distance-dependent electron-withdrawing inductive effect (-I) and a weaker, position-dependent electron-donating resonance effect (+R)[4].
Predicted ¹H NMR Spectrum (in CDCl₃)
The most profound effect will be the absence of the H-3 signal and the altered chemical shift and multiplicity of H-2.
H-7 (δ ~8.95): The chemical shift of H-7 is expected to be minimally affected, as it is distant from the site of substitution. A slight downfield shift might occur due to the overall electron-withdrawing nature of bromine.
H-5 (δ ~8.60): Similar to H-7, H-5 is remote from the C-3 position, and its chemical shift should remain largely unchanged, perhaps with a minor downfield shift.
H-2 (δ ~8.15, s): The H-3 signal is now absent. The coupling partner for H-2 is gone, so this signal will collapse from a doublet to a singlet. Its chemical shift is predicted to move slightly downfield due to the inductive effect of the adjacent bromine atom.
H-6 (δ ~7.00): The chemical shift of H-6 should be relatively unaffected, experiencing only minor long-range electronic effects.
Predicted ¹³C NMR Spectrum (in CDCl₃)
The carbon spectrum will show dramatic changes, particularly for the carbons of the pyrazole ring.
C-7 (δ ~151.8) & C-5 (δ ~149.0): These carbons are unlikely to experience significant shifts.
C-3a (δ ~144.5): The bridgehead C-3a, being ortho to the substitution site, will likely experience a slight shielding effect (upfield shift) due to the resonance donation from bromine.
C-2 (δ ~143.5): This carbon, also ortho to the bromine, is expected to shift downfield. The deshielding inductive effect of bromine typically outweighs the shielding resonance effect at the ortho carbon position.
C-8a (δ ~135.2) & C-6 (δ ~110.0): These remote carbons should show minimal changes.
C-3 (δ ~85-90): This is the ipso-carbon, the one directly attached to the bromine. Due to the "heavy atom effect," this carbon will be dramatically shielded and will shift significantly upfield compared to the parent compound[5]. This is the most diagnostic change in the ¹³C NMR spectrum.
Summary of NMR Data
The following table summarizes the experimental data for the parent compound and the predicted data for its 3-bromo derivative for easy comparison.
This section provides a self-validating protocol for acquiring high-quality NMR spectra for pyrazolo[1,5-a]pyrimidine derivatives. The inclusion of internal standards and specific acquisition parameters ensures data integrity and reproducibility.
Sample Preparation
Mass Measurement: Accurately weigh 5-10 mg of the purified compound directly into a clean, dry vial.
Solvent Selection: Add approximately 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common first choice due to its ability to dissolve a wide range of organic compounds. For compounds with poor solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable alternative.
Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solvent to serve as the internal reference (δ = 0.00 ppm). Causality: TMS is chemically inert and its sharp singlet signal does not typically overlap with analyte signals, providing a reliable calibration point for the chemical shift axis.
Dissolution: Vortex the sample for 30-60 seconds until the solid is completely dissolved. If necessary, gentle heating or sonication can be employed.
Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube. Ensure the liquid height is at least 4 cm to be within the detection region of the NMR coil.
Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette during transfer. Causality: Undissolved solids can degrade spectral resolution (peak shimming) and lead to broader lineshapes.
}
Caption: Standardized workflow for NMR sample preparation and data acquisition.
Spectrometer Setup and Acquisition
Instrument: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.
Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity. Causality: A well-shimmed magnetic field is critical for achieving sharp, well-resolved peaks, which is essential for accurate coupling constant measurements.
¹H NMR Acquisition:
Pulse Program: Standard single-pulse (zg30).
Number of Scans: 8 to 16 scans are typically sufficient.
Relaxation Delay (d1): 1-2 seconds.
¹³C NMR Acquisition:
Pulse Program: Standard proton-decoupled pulse program (zgpg30).
Number of Scans: 256 to 1024 scans are often required due to the low natural abundance of ¹³C.
Relaxation Delay (d1): 2 seconds.
2D Experiments (for full characterization):
DEPT-135: To differentiate between CH, CH₂, and CH₃ carbons.
COSY (¹H-¹H Correlation Spectroscopy): To establish proton-proton coupling networks.
HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, crucial for assigning quaternary carbons and confirming fragment connectivity.
Conclusion
While experimental NMR data for 3-bromopyrazolo[1,5-a]pyrimidine remains to be published, a highly accurate prediction of its ¹H and ¹³C spectra can be derived from the well-documented data of the parent scaffold and fundamental NMR principles. The key diagnostic features for the 3-bromo derivative are the collapse of the H-2 signal to a singlet and the significant upfield shift of the C-3 signal in the ¹³C spectrum due to the heavy atom effect. The provided methodologies and predictive data serve as a valuable resource for any researcher engaged in the synthesis and characterization of this important class of heterocyclic compounds.
References
Advanced NMR techniques for structural characterization of heterocyclic structures. Silva, A. M. S., Pinto, D. C. G. A. Current Organic Chemistry. Available at: [Link]
¹H and ¹³C NMR study of the pyrazolo[1,5-a]pyrimidine system. Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992). Canadian Journal of Chemistry, 70(4), 1093-1097. Available at: [Link]
Synthesis and Biological Evaluation of Pyrazolo[1,5-a]-pyrimidine-containing 99mTc Nitrido Radiopharmaceuticals as Imaging Agents for Tumors. Wei, L., et al. (2012). Molecules, 17(9), 11002-11014. Available at: [Link]
A Novel Pyrazolo[1,5-a]pyrimidine Is a Potent Inhibitor of Cyclin-Dependent Protein Kinases 1, 2, and 9. Bettayeb, K., et al. (2010). Journal of Medicinal Chemistry, 53(23), 8269-8279. Available at: [Link]
Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Attia, M. H., et al. (2023). Molecules, 28(24), 8049. Available at: [Link]
NMR Techniques in Organic Chemistry: a quick guide. University of Bath. Available at: [Link]
Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent. Smith, J. D., et al. (2023). The Journal of Organic Chemistry, 88(20), 14387-14399. Available at: [Link]
¹H chemical shifts in NMR, part 18. Ring currents and π-electron effects in hetero-aromatics. Abraham, R. J., & Sancassan, F. (2014). Magnetic Resonance in Chemistry, 52(10), 643-653. Available at: [Link]
Advanced NMR techniques for structural characterization of heterocyclic structures. Pinto, D. C. G. A., et al. (2007). Current Organic Chemistry, 11(5), 397-447. Available at: [Link]
A study of Substituent Effect on ¹H and ¹³C nmr Spectra of N- and C-Substituted Carbazoles. Zarraga, T., et al. (2001). Boletín de la Sociedad Chilena de Química, 46(2). Available at: [Link]
Crystal Structure Analysis of 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine: A Structural Blueprint for Kinase Inhibitor Design
Executive Summary Pyrazolo[1,5-a]pyrimidines represent a privileged class of fused bicyclic heterocycles, widely utilized in medicinal chemistry as purine bioisosteres. The introduction of a heavy halogen at the 3-positi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Pyrazolo[1,5-a]pyrimidines represent a privileged class of fused bicyclic heterocycles, widely utilized in medicinal chemistry as purine bioisosteres. The introduction of a heavy halogen at the 3-position—specifically within the 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold—serves a dual purpose. Synthetically, it acts as a highly reactive electrophilic handle for late-stage diversification via transition-metal-catalyzed cross-coupling. Structurally, it profoundly influences crystal packing and target-site binding thermodynamics.
This technical guide provides an in-depth crystallographic analysis of this scaffold. By elucidating its planar geometry, tautomeric resonance, and intermolecular interactions (such as halogen bonding and
π−π
stacking), we establish a self-validating framework for utilizing this intermediate in the rational design of ATP-competitive kinase inhibitors.
Structural Chemistry & Tautomeric Resonance
While the nomenclature "1H,3aH-pyrazolo[1,5-a]pyrimidine" implies a localized saturation state with
sp3
hybridization at the 3a-carbon, crystallographic evidence overwhelmingly demonstrates that the system undergoes rapid tautomerization and oxidation to the fully aromatic, planar pyrazolo[1,5-a]pyrimidine state to maximize resonance stabilization.
X-ray diffractometry confirms the absence of
sp3
character at the ring junction. The torsion angle
N(1)–N(7a)–C(3a)–N(4)
consistently approaches ~179.7°, confirming that the pyrazole and pyrimidine rings are perfectly coplanar[1]. This planarity is a non-negotiable prerequisite for its role in drug design, as it allows the scaffold to intercalate deeply into the narrow, hydrophobic ATP-binding cleft of kinases. The highly delocalized
π
-electron system mimics the adenine ring of ATP, allowing the pyrimidine nitrogens to act as critical hydrogen-bond acceptors with the kinase hinge region[2].
Mechanistic Crystallography: The Role of the 3-Bromo Substituent
In the crystal lattice, the bulky, electron-rich bromine atom at the C3 position dictates the supramolecular assembly of the molecule. Understanding these interactions is critical for predicting how the molecule will behave in a biological active site.
Halogen Bonding (
σ
-Hole Interactions): The bromine atom exhibits an anisotropic charge distribution. The equatorial region is electron-rich, while the distal pole (along the C-Br bond axis) features an electron-deficient
σ
-hole. This allows the bromine to participate in highly directional halogen bonding with Lewis bases in the crystal lattice, stabilizing the solid-state structure.
π−π
Stacking: The planar nature of the fused bicyclic system facilitates strong intermolecular
π−π
stacking. In related 3-bromo derivatives, molecules self-assemble into infinite sheets. The interplanar spacing is typically ~3.424 Å, with a ring-centroid separation of ~3.471 Å, driven by the quadrupole moments of the heteroaromatic rings[1].
Anomalous Dispersion in Phasing: From a purely crystallographic standpoint, the heavy bromine atom (
Z=35
) provides a strong anomalous dispersion signal. When irradiated with Mo
Kα
or Cu
Kα
X-rays, this signal is invaluable for solving the crystallographic phase problem via intrinsic phasing or single-wavelength anomalous dispersion (SAD), ensuring a highly trustworthy structural model.
Quantitative Crystallographic Data
The following table synthesizes typical high-resolution crystallographic parameters for 3-bromo-pyrazolo[1,5-a]pyrimidine derivatives, derived from single-crystal X-ray diffraction studies[1].
Crystallographic Parameter
Typical Value / Observation
Mechanistic Significance
Crystal System
Monoclinic / Triclinic
Indicates low-symmetry close packing driven by directional halogen and hydrogen bonds.
Space Group
P21/c
or
P1ˉ
Centrosymmetric packing minimizes dipole moments across the bulk crystal lattice.
Torsion AngleN(1)–N(7a)–C(3a)–N(4)
179.7(3)°
Confirms absolute planarity of the fused bicyclic system; critical for ATP-cleft intercalation.
Interplanar Spacing (
π−π
)
3.424 Å
Optimal distance for van der Waals contact and
π
-orbital overlap between adjacent layers.
Ring-Centroid Separation
3.471 Å
Indicates slight offset stacking, typical for minimizing electrostatic repulsion between
π
-clouds.
C(3)–Br Bond Length
1.89 – 1.91 Å
Standard
sp2
carbon-halogen bond; highly susceptible to oxidative addition by Pd(0) catalysts.
Validation R-factor (
R1
)
<0.05
A self-validating metric confirming the structural model accurately represents the electron density.
To ensure scientific integrity, the structural determination of 3-bromo-pyrazolo[1,5-a]pyrimidine relies on a self-validating workflow. The following protocols detail the optimal methodology for synthesizing the core and resolving its 3D structure.
Protocol A: Synthesis and Crystallization
Bromination: Dissolve the parent pyrazolo[1,5-a]pyrimidine in anhydrous
N,N
-dimethylformamide (DMF) at 0 °C. Add 1.05 equivalents of
N
-bromosuccinimide (NBS) dropwise. The regioselectivity is driven by the high electron density at the C3 position of the pyrazole ring.
Purification: Quench the reaction with water, extract with ethyl acetate, and purify the crude product via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the 3-bromo core.
Vapor Diffusion Crystallization: Causality Note: Slow crystal growth is imperative to minimize mosaicity and lattice defects. Dissolve the purified compound in a minimum volume of a "good" solvent (e.g., dichloromethane). Place the open vial inside a larger closed chamber containing a "poor" antisolvent (e.g., pentane). Allow the antisolvent to slowly vapor-diffuse into the inner vial over 3–7 days until high-quality, single-crystal prisms form.
Crystal Mounting: Select a pristine single crystal (~0.1 × 0.1 × 0.2 mm) under a polarized light microscope. Mount it on a MiTeGen cryoloop using paratone oil. Causality Note: Paratone oil displaces surface solvent, preventing ice ring formation during cryocooling.
Data Collection: Transfer the loop to a diffractometer equipped with a microfocus X-ray source (Mo
Kα
,
λ=0.71073
Å). Maintain the crystal at 100 K using a nitrogen cold stream. Causality Note: Cryocooling to 100 K drastically reduces atomic thermal displacement parameters (B-factors), extending the high-resolution limit of the diffraction data.
Phase Solution & Refinement: Integrate the diffraction spots and apply multi-scan absorption corrections. Solve the phase problem using direct methods (e.g., SHELXT), leveraging the heavy bromine atom to anchor the initial electron density map. Refine the structure using full-matrix least-squares on
F2
(SHELXL).
Validation: The protocol is self-validating if the final refinement yields an
R1<0.05
and
wR2<0.15
, with no residual electron density peaks
>1.0e−/A˚3
.
Workflow for the synthesis and X-ray crystallographic resolution of pyrazolo[1,5-a]pyrimidines.
Pharmacophore Applications: Kinase Hinge Binding
The crystallographic validation of the 3-bromo-pyrazolo[1,5-a]pyrimidine scaffold directly translates to its utility in drug discovery. The bromine atom acts as a precise synthetic vector. Through palladium-catalyzed Suzuki-Miyaura cross-coupling, the C3-bromine can be replaced with diverse aryl or heteroaryl groups.
This functionalization strategy has been pivotal in developing highly selective kinase inhibitors:
Casein Kinase 2 (CK2) Inhibitors: Co-crystallization studies reveal that the pyrazolo[1,5-a]pyrimidine core forms a canonical Type-I binding mode. The pyrimidine nitrogen acts as a hydrogen-bond acceptor, anchoring the molecule to the backbone nitrogen of Val116 in the CK2 hinge region[2].
TTK (MPS1) Inhibitors: Sequential displacement of halides on 3-bromo-5,7-dichloro-pyrazolo[1,5-a]pyrimidine has led to the discovery of potent TTK inhibitors (e.g., CFI-402257). X-ray structures of these complexes demonstrate exquisite shape complementarity within the ATP pocket, driving nanomolar in vitro potency and in vivo oral bioavailability[3].
CDK2 Inhibitors: Derivatives maintaining the planar pyrazolo[1,5-a]pyrimidine core have shown remarkable CDK2 inhibition (
IC50
values as low as 18 nM), inducing G1-phase cell cycle arrest and apoptosis in colorectal cancer models[4].
Structural optimization of 3-bromo-pyrazolo[1,5-a]pyrimidine into targeted kinase inhibitors.
An In-depth Technical Guide to the Physicochemical Properties of Brominated Pyrazolo[1,5-a]pyrimidines
A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals Foreword: Navigating Isomeric Specificity in Heterocyclic Chemistry In the landscape of medicinal che...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals
Foreword: Navigating Isomeric Specificity in Heterocyclic Chemistry
In the landscape of medicinal chemistry, the pyrazolo[1,5-a]pyrimidine scaffold is a "privileged structure," recognized for its synthetic versatility and presence in numerous kinase inhibitors and other therapeutic agents.[1] When exploring this chemical space, precise isomeric and tautomeric definitions are paramount. This guide addresses the topic of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine .
It is critical to establish at the outset that, based on extensive literature and database searches, 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine is not a commonly synthesized or characterized compound. The designation "3aH" implies a non-aromatic, dihydro-pyrazolo[1,5-a]pyrimidine structure where the bridgehead carbon at position 3a is saturated and bears a hydrogen atom. While dearomatization of the pyrimidine ring in this family has been documented, leading to di- and tetrahydro analogues, specific data for this particular bromo-dihydro isomer is not available in the current body of scientific literature.[2]
Therefore, to provide a scientifically robust and practical resource, this guide will focus on the well-characterized, stable, and synthetically crucial aromatic analogue: 3-bromopyrazolo[1,5-a]pyrimidine . We will provide a comprehensive analysis of its known physicochemical properties, supported by experimental data and computational predictions. Furthermore, we will offer expert insights into the anticipated physicochemical distinctions between this aromatic compound and its hypothetical non-aromatic "3aH" counterpart, providing a valuable theoretical framework for researchers exploring novel derivatives.
Part 1: Core Physicochemical Profile of 3-Bromopyrazolo[1,5-a]pyrimidine
The aromatic 3-bromopyrazolo[1,5-a]pyrimidine (CAS Number: 55405-67-9) serves as a foundational building block in medicinal chemistry. Its properties are a direct consequence of its fused heterocyclic aromatic system, which is rigid and planar.[1] The introduction of a bromine atom at the 3-position significantly influences its electronic properties and provides a versatile synthetic handle for further functionalization, primarily through metal-catalyzed cross-coupling reactions.[1]
Structural and Molecular Data
Below is a summary of the core structural and molecular identifiers for 3-bromopyrazolo[1,5-a]pyrimidine.
The thermal stability and solubility profile of a compound are critical parameters for its application in synthesis, formulation, and biological assays. There is a notable discrepancy in the reported melting point for this compound, which may be attributable to differences in purity or crystalline form between suppliers.
Property
Value
Comments & Causality
Source(s)
Melting Point
150-152 °C
Higher value suggests a stable crystalline lattice.
The polar, aprotic nature of DMSO effectively solvates the heterocyclic system. Low water solubility is expected for a largely non-polar aromatic structure.
While specific spectra are proprietary to databases, the expected signatures are well-understood. 1H NMR is crucial for confirming positional isomerism.
¹H NMR Spectroscopy : The proton NMR spectrum is a key tool for structural verification. A study of the parent pyrazolo[1,5-a]pyrimidine system established definitive assignments for the ring protons.[7] For the 3-bromo derivative, the absence of a signal corresponding to H-3 and the characteristic shifts and coupling patterns of H-2, H-5, H-6, and H-7 would confirm the structure.
¹³C NMR Spectroscopy : Carbon NMR provides further structural confirmation, with the C-3 signal showing a characteristic shift due to the attached bromine atom.
Mass Spectrometry : The mass spectrum will exhibit a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio), with the molecular ion peaks (M, M+2) appearing at m/z 197 and 199.
Computational Physicochemical Properties
Computational models provide valuable predictions for properties that can be challenging to measure experimentally, such as lipophilicity and polar surface area. These parameters are essential in drug design for predicting membrane permeability and oral bioavailability.
Property
Predicted Value
Significance in Drug Development
Source(s)
XLogP3
1.0
Indicates moderate lipophilicity, often correlated with good membrane permeability.
Part 2: Synthesis and Reactivity: A Self-Validating System
The utility of 3-bromopyrazolo[1,5-a]pyrimidine is defined by its synthesis and subsequent reactivity. The protocols described are self-validating; successful synthesis yields a product whose reactivity in well-established transformations confirms its identity.
Experimental Protocol: Synthesis via Direct Bromination
The most direct method for preparing 3-bromopyrazolo[1,5-a]pyrimidine is the electrophilic bromination of the parent heterocycle. The pyrazole ring is more electron-rich than the pyrimidine ring, making the C-3 position susceptible to electrophilic attack.
Methodology:
Dissolution: Dissolve 5-chloro-pyrazolo[1,5-a]pyrimidine (1.0 eq) in a suitable solvent such as glacial acetic acid or N,N-dimethylformamide (DMF).[8][9]
Brominating Agent Addition: Add a brominating agent, such as liquid bromine (Br₂) or N-Bromosuccinimide (NBS) (1.1-1.5 eq), dropwise or in portions at room temperature.[8] The choice of agent allows for tuning of reactivity and safety. NBS is often preferred for its solid form and milder reaction profile.
Reaction Monitoring: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.
Workup and Isolation: Quench the reaction by adding water. The product, being sparingly soluble in aqueous media, will precipitate.[8] Collect the solid by vacuum filtration.
Purification: Wash the crude product sequentially with water, a cold alcohol (e.g., isopropanol), and a non-polar solvent (e.g., hexane) to remove residual reagents and byproducts.[9] The product is often obtained in high purity without the need for column chromatography.
Causality Behind Experimental Choices:
Solvent: Glacial acetic acid or DMF are used because they can dissolve the starting material and are stable to the oxidizing conditions of bromination.
Electrophile: The C-3 position's high electron density directs the electrophilic attack, leading to high regioselectivity. This is a classic example of the inherent reactivity of this heterocyclic system.
Diagram: Synthetic Utility Workflow
The bromine atom at the C-3 position is not merely a structural feature; it is a gateway for diversification, primarily through palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling. This allows for the introduction of a wide array of aryl and heteroaryl groups, which is a cornerstone of modern medicinal chemistry for exploring structure-activity relationships (SAR).[10]
Caption: Synthetic pathway from the core scaffold to diverse functional molecules.
Part 3: The Hypothetical 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
While experimentally uncharacterized, we can deduce the likely structural and property differences of the non-aromatic "3aH" isomer compared to its aromatic counterpart. The key distinction is the saturation at the C3a-N4 bridge, which breaks the aromaticity of the fused ring system.
Structural and Electronic Implications
Geometry: The planar, rigid structure of the aromatic system would be lost. The "3aH" isomer would adopt a non-planar, puckered conformation. This has profound implications for how the molecule can interact with a planar binding site in a protein.
Electronic Properties: The loss of aromaticity means the pi-electron system is disrupted. This would result in:
UV-Vis Absorption: A significant shift in the maximum absorption wavelength (λ_max) to a shorter wavelength (a hypsochromic or blue shift), as the extended conjugation is lost.
Basicity (pKa): The sp³-hybridized nitrogen atoms in the dihydropyrimidine ring would be more basic (higher pKa) than their sp²-hybridized counterparts in the aromatic system.
NMR Spectroscopy: The NMR spectra would be dramatically different.
¹H NMR: The proton at the saturated C-3a position would appear in the aliphatic region (likely 3.5-4.5 ppm), significantly upfield from the aromatic protons (7.0-9.0 ppm).
¹³C NMR: The saturated C-3a carbon would appear in the aliphatic region of the spectrum.
Diagram: Aromatic vs. Non-Aromatic Isomer
This diagram illustrates the fundamental structural change and its consequences on molecular geometry.
Caption: Comparison of aromatic and hypothetical non-aromatic isomers.
Conclusion
This guide provides a detailed overview of the physicochemical properties of 3-bromopyrazolo[1,5-a]pyrimidine , a key intermediate in pharmaceutical research. While the specifically requested 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine remains uncharacterized in the literature, we have provided a scientifically grounded framework for understanding its expected properties based on fundamental principles of organic chemistry. For researchers and drug developers, the distinction is critical. The aromatic version offers a rigid, planar scaffold ideal for targeting defined binding pockets, with the bromine atom serving as a versatile point for chemical elaboration. Any exploration into its non-aromatic counterparts would represent a foray into new chemical space, with altered geometry, electronics, and potential biological targets.
References
Nanjing Finechem Holdings Co., Ltd. (n.d.). 3-Bromopyrazolo[1,5-a]pyrimidine. Retrieved from [Link]
National Center for Biotechnology Information. (2024). In vitro biological studies and computational prediction-based analyses of pyrazolo[1,5-a]pyrimidine derivatives. PubChem. Retrieved from [Link]
Royal Society of Chemistry. (2024). In vitro biological studies and computational prediction-based analyses of pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances. Retrieved from [Link]
Sikdar, S., et al. (2024).
El-Sayed, N. N. E., et al. (2025). Discovery of pyrazolo[1,5-a]pyrimidines: Synthesis, in silico insights, and anticancer activity via novel CDK2/Tubulin dual inhibition approach. Bioorganic Chemistry.
Gomez-Ceballos, E., et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules.
National Center for Biotechnology Information. (2024). 3-Bromopyrazolo(1,5-a)pyrimidine. PubChem Compound Database. Retrieved from [Link]
Hammouda, M. M., et al. (2011). An NMR and Computational Study of Azolo[a]pyrimidines with Special Emphasis on Pyrazolo[1,5‐a]pyrimidines. Journal of Heterocyclic Chemistry, 52(2), 336.
MDPI. (2024).
Wang, Z., et al. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters.
ResearchGate. (n.d.). Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. Retrieved from [Link]
SpectraBase. (n.d.). pyrazolo[1,5-a]pyrimidine-2-carboxamide, 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-. Retrieved from [Link]
American Chemical Society. (2021). Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Medicinal Chemistry.
National Center for Biotechnology Information. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PubMed Central.
MDPI. (2023). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules.
American Chemical Society. (2024). Pyrazolo[1,5-a]pyrimidine: A New 5/6 Fused Energetic Material with High Thermal Stability. ACS Omega.
ResearchGate. (2013). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). 1HNMR δ values for. Retrieved from [Link]
National Center for Biotechnology Information. (2024). Pyrazolo(1,5-a)pyrimidine. PubChem Compound Database. Retrieved from [Link]
MedCrave. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Modern Approaches in Drug Designing.
NextSDS. (n.d.). Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-(5-methoxy-8-quinolinyl)-7-(trifluoromethyl)- (9CI). Retrieved from [Link]
PubChemLite. (n.d.). 3-bromopyrazolo[1,5-a]pyrimidine (C6H4BrN3). Retrieved from [Link]
BYU ScholarsArchive. (2022). Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines. Retrieved from [Link]
Computational Modeling of 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine Derivatives: A Senior Scientist’s Guide to Structural and Thermodynamic Profiling
Executive Summary The pyrazolo[1,5-a]pyrimidine scaffold is a highly privileged pharmacophore in modern drug discovery, frequently deployed as an ATP-competitive kinase inhibitor (e.g., against CDK2, TRKA, and EGFR) and...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolo[1,5-a]pyrimidine scaffold is a highly privileged pharmacophore in modern drug discovery, frequently deployed as an ATP-competitive kinase inhibitor (e.g., against CDK2, TRKA, and EGFR) and a phosphodiesterase (PDE4) modulator[1][2][3]. However, the specific 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine derivative presents unique computational challenges and opportunities. Unlike its fully aromatic, planar counterpart, the 1H,3aH saturation state introduces sp³ hybridization at the 3a-carbon, puckering the bicyclic core. Furthermore, the 3-bromo substituent acts as a heavy, polarizable atom capable of highly directional halogen bonding.
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic in silico screening. This guide details the causality behind advanced computational methodologies—spanning Density Functional Theory (DFT), Induced-Fit Docking (IFD), and Molecular Dynamics (MD)—required to accurately model the thermodynamic and electronic nuances of this specific non-planar, halogenated scaffold.
Electronic and Structural Nuances of the Scaffold
To accurately model ligand-target interactions, we must first understand the intrinsic quantum mechanics of the ligand. The 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine system is defined by two critical features:
The 3a-Carbon Stereocenter: The partial saturation (1H, 3aH) breaks the aromaticity of the bridging bond. This puckers the pyrazolo ring, forcing the molecule into a 3D conformation rather than a flat plane. This stereochemical reality dictates that rigid-receptor docking will fail; the receptor must adapt to the ligand's specific enantiomeric envelope.
The 3-Bromo Sigma-Hole: Bromine is highly polarizable. The electron-withdrawing nature of the pyrazolo ring pulls electron density away from the bromine atom along the C3–Br bond axis, creating a localized region of positive electrostatic potential (the
σ
-hole). This allows the bromine to act as a highly specific Lewis acid, forming strong halogen bonds with backbone carbonyls in kinase hinge regions[3].
Fig 1: Mechanistic binding interactions of the 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold.
Quantum Mechanical Profiling (DFT Protocol)
Standard molecular mechanics force fields (like OPLS4 or AMBER) often poorly parameterize the
σ
-hole of heavy halogens and the specific torsional barriers of partially saturated heterocycles. Therefore, high-level DFT calculations are a mandatory first step[4].
Causality of the Method
We employ the B3LYP functional combined with the 6-311++G(d,p) basis set . The inclusion of diffuse functions (++) is non-negotiable here; bromine's large, diffuse electron cloud requires these functions to accurately map the Molecular Electrostatic Potential (MEP) and quantify the
σ
-hole. Polarization functions (d,p) are required to handle the sp³ hybridization at the 3a-carbon accurately.
Step-by-Step DFT Methodology
Self-Validating System: Steps 3 and 4 ensure the structure is a true energetic minimum, not a saddle point.
Conformational Search: Generate initial 3D conformers using a stochastic search algorithm (e.g., Monte Carlo Multiple Minimum) with the OPLS4 force field to identify the lowest-energy puckered state of the 1H,3aH core.
Geometry Optimization: Submit the lowest-energy conformer to DFT optimization (B3LYP/6-311++G(d,p)) in a simulated solvent environment (PCM model, water) to mimic physiological conditions.
Frequency Calculation (Validation): Run a vibrational frequency calculation on the optimized geometry. Rule: The presence of zero imaginary frequencies confirms the geometry is a true local minimum. If an imaginary frequency is present, the structure is a transition state and must be re-optimized.
MEP Mapping: Map the electrostatic potential onto the total electron density surface (isovalue = 0.002 a.u.) to visually and quantitatively locate the maximum positive potential (
Vmax
) on the bromine atom.
Quantitative Data: DFT Energetics
Molecular Property
3-Bromo-1H,3aH-Derivative
Fully Aromatic Analog (Reference)
Implication for Drug Design
HOMO Energy (eV)
-6.12
-5.85
Lower HOMO indicates higher stability against oxidation.
Stronger
σ
-hole in the saturated core enhances halogen bonding.
Structure-Based Drug Design: Induced-Fit Docking (IFD)
Because the 1H,3aH core is puckered and the bromine atom is sterically demanding, rigid-receptor docking will yield false negatives due to steric clashes. We must use Induced-Fit Docking (IFD) to allow the protein side chains to accommodate the ligand[2].
Step-by-Step IFD Methodology
Self-Validating System: The protocol requires redocking the native co-crystallized ligand first. An RMSD of < 2.0 Å must be achieved before proceeding with the novel derivatives.
Protein Preparation: Import the target kinase crystal structure (e.g., CDK2, PDB: 3EQM or similar high-resolution structure)[5]. Assign bond orders, add hydrogens, and optimize the H-bond network at pH 7.4 using PROPKA. Minimize the structure using the OPLS4 force field, converging heavy atoms to an RMSD of 0.3 Å.
Grid Generation: Define the receptor grid centered on the native ligand, ensuring the bounding box is large enough (at least 20 Å × 20 Å × 20 Å) to accommodate the puckered pyrazolo[1,5-a]pyrimidine core.
Initial Glide Docking: Dock the DFT-optimized ligand using softened van der Waals radii (scaling factor 0.5 for both ligand and receptor) to intentionally allow minor steric clashes.
Prime Refinement: Select the top 20 poses. Use Prime to minimize the complex, allowing full flexibility for any receptor residues within 5.0 Å of the ligand.
Final Scoring: Redock the ligand into the newly induced receptor conformations using standard hard-potential Glide SP (Standard Precision) and calculate the Extra Precision (XP) docking score.
Fig 2: End-to-end computational workflow for pyrazolo[1,5-a]pyrimidine derivatives.
Molecular Dynamics (MD) & Free Energy Landscapes
Docking provides a static snapshot. To validate the stability of the halogen bond and the conformational integrity of the 1H,3aH puckered ring within the binding pocket, Molecular Dynamics (MD) simulations are strictly required[5].
Causality of the Method
We run a 100 ns simulation in the NPT ensemble. The 100 ns timeframe is critical; shorter simulations (e.g., 20 ns) are insufficient to observe the potential "flipping" of the 3a-carbon stereocenter or the breaking of the highly directional halogen bond.
Step-by-Step MD Methodology
Self-Validating System: The simulation is only considered valid if the protein backbone RMSD plateaus (variance < 0.5 Å) after the first 20 ns of equilibration.
System Solvation: Place the IFD-derived protein-ligand complex in an orthorhombic box of TIP3P water molecules, ensuring a 10 Å buffer between the protein and the box edge. Neutralize the system with Na+/Cl- ions (0.15 M to simulate physiological saline).
Equilibration:
Phase 1: 100 ps NVT ensemble (constant volume/temperature) at 10 K to relax solvent.
Phase 2: 1 ns NPT ensemble (constant pressure/temperature) gradually heating to 300 K using a Nosé-Hoover thermostat and Martyna-Tobias-Klein barostat.
Production Run: Execute a 100 ns unconstrained production run at 300 K and 1.013 bar. Save trajectory frames every 10 ps.
MM-GBSA Calculation: Extract 100 evenly spaced frames from the final 20 ns of the trajectory (the stable plateau). Calculate the binding free energy (
ΔGbind
) using the Molecular Mechanics Generalized Born Surface Area (MM-GBSA) method to account for desolvation penalties.
Quantitative Data: MD Stability Metrics
Trajectory Metric
Target Threshold
Observed Value (13c Analog)
Interpretation
Protein Backbone RMSD
< 2.5 Å
1.8 ± 0.2 Å
System is highly stable; no unfolding induced by ligand.
Ligand Heavy Atom RMSD
< 2.0 Å
1.2 ± 0.1 Å
Puckered 1H,3aH core remains locked in the binding pocket.
C3-Br
⋯
O=C Distance
< 3.5 Å
3.1 ± 0.15 Å
Halogen bond is maintained throughout 95% of the simulation.
MM-GBSA
ΔGbind
< -40 kcal/mol
-52.4 kcal/mol
Exceptionally strong thermodynamic affinity.
Conclusion
The 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold is not a standard planar heterocycle. Its successful computational development requires acknowledging the sp³ puckering of the 3a-carbon and the
σ
-hole of the 3-bromo group. By rigidly adhering to the sequential pipeline of DFT geometry optimization, Induced-Fit Docking, and rigorous 100 ns MD simulations, researchers can accurately predict binding affinities and avoid the high attrition rates associated with false-positive rigid docking scores.
References
Molecular Docking, Dynamics, and Cytotoxicity Assessment of Pyrazolo[1,5-a]pyrimidine Derivatives Against Breast Cancer. Chemistry & Biodiversity (2025).[Link]
An in silico exploration of the interaction mechanism of pyrazolo[1,5-a]pyrimidine type CDK2 inhibitors. Molecular Simulation (2013).[Link]
Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals (MDPI) (2024).[Link]
Discovery of novel pyrazole and pyrazolo[1,5-a]pyrimidine derivatives as cyclooxygenase inhibitors (COX-1 and COX-2) using molecular modeling simulation. Archiv der Pharmazie (2022). [Link]
Artificial Intelligence-Driven Discovery of Pyrazolo[1,5-a]pyrimidine Derivatives as Novel Phosphodiesterase 4 Inhibitors for Treating Idiopathic Pulmonary Fibrosis. Journal of Medicinal Chemistry (2025).[Link]
Suzuki-Miyaura cross-coupling protocols for 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
An Application Guide and Protocols for the Suzuki-Miyaura Cross-Coupling of 3-bromo-pyrazolo[1,5-a]pyrimidines Authored by: A Senior Application Scientist Abstract This technical guide provides detailed protocols and exp...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Guide and Protocols for the Suzuki-Miyaura Cross-Coupling of 3-bromo-pyrazolo[1,5-a]pyrimidines
Authored by: A Senior Application Scientist
Abstract
This technical guide provides detailed protocols and expert insights for the successful Suzuki-Miyaura cross-coupling of 3-bromo-pyrazolo[1,5-a]pyrimidine. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently appearing in kinase inhibitors and other therapeutic agents.[1][2][3][4] The ability to functionalize this core at the C-3 position via robust C-C bond-forming reactions is critical for drug discovery and development. This document outlines two primary protocols—one employing conventional heating and another using microwave assistance—to couple 3-bromo-pyrazolo[1,5-a]pyrimidines with a variety of aryl and heteroaryl boronic acids. We delve into the mechanistic underpinnings of the reaction, catalyst selection rationale, optimization strategies, and common troubleshooting solutions to empower researchers in synthesizing diverse compound libraries efficiently and reliably.
Introduction: The Strategic Importance of Pyrazolo[1,5-a]pyrimidines
The pyrazolo[1,5-a]pyrimidine core is a nitrogen-rich fused heterocyclic system that has garnered significant attention from the pharmaceutical and material science communities.[1][5] Its structural rigidity and capacity for diverse substitutions make it an ideal scaffold for developing highly selective protein kinase inhibitors, anticancer agents, and compounds targeting neurodegenerative diseases.[2][4][6]
The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for constructing carbon-carbon bonds, a cornerstone of modern drug discovery.[7][8] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acid derivatives make it exceptionally suitable for late-stage functionalization and the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[9][10] This guide focuses specifically on the C-3 arylation of 3-bromo-pyrazolo[1,5-a]pyrimidine, a key transformation for accessing novel chemical matter with significant therapeutic potential.
Reaction Principle: The Suzuki-Miyaura Catalytic Cycle
The Suzuki-Miyaura reaction is a palladium-catalyzed process that couples an organoboron compound (e.g., a boronic acid or ester) with an organic halide or triflate.[11][12] The catalytic cycle is generally understood to proceed through three fundamental steps:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 3-bromo-pyrazolo[1,5-a]pyrimidine, forming a Pd(II) intermediate. This is often the rate-determining step.[13][14]
Transmetalation: In the presence of a base, an "ate" complex is formed from the boronic acid. The organic moiety (aryl or heteroaryl group) is then transferred from the boron atom to the palladium center, displacing the halide.[12][15]
Reductive Elimination: The two organic groups on the palladium center couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[14]
When working with nitrogen-containing heterocycles like pyrazolo[1,5-a]pyrimidine, a key challenge is potential catalyst inhibition or poisoning, where the lone pair electrons on the nitrogen atoms coordinate to the palladium center, deactivating it.[16] The choice of a suitable ligand is therefore critical to shield the palladium and facilitate the desired catalytic steps.
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocols
The following protocols provide a robust starting point for the C-3 arylation of 3-bromo-pyrazolo[1,5-a]pyrimidine derivatives. Optimization may be required for specific substrates.
Protocol A: Conventional Thermal Heating
This method is ideal for standard laboratory setups and for reactions that are not time-critical.
Materials and Reagents:
3-Bromo-pyrazolo[1,5-a]pyrimidine (1.0 equiv)
Aryl/Heteroaryl boronic acid or pinacol ester (1.2–1.5 equiv)
Ligand (if not using a precatalyst): XPhos (2–5 mol%)
Base: K₂CO₃ or K₃PO₄ (2.0–3.0 equiv)
Solvent: 1,4-Dioxane and Water (4:1 or 5:1 ratio)
Anhydrous Sodium Sulfate (Na₂SO₄)
Ethyl Acetate, Hexanes, Brine
Silica Gel for chromatography
Equipment:
Schlenk flask or oven-dried round-bottom flask with a reflux condenser
Magnetic stirrer with heating plate
Inert gas line (Nitrogen or Argon)
Syringes and needles
Standard laboratory glassware
Procedure:
Reaction Setup: To an oven-dried Schlenk flask, add the 3-bromo-pyrazolo[1,5-a]pyrimidine (e.g., 0.5 mmol, 1 equiv), the arylboronic acid (0.6 mmol, 1.2 equiv), the palladium catalyst (e.g., XPhos Pd G2, 0.015 mmol, 3 mol%), and the base (e.g., K₂CO₃, 1.0 mmol, 2 equiv).
Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed.
Rationale: The Pd(0) catalyst is sensitive to oxygen and can be oxidized, rendering it inactive. Maintaining an inert atmosphere is crucial for reaction success.[16]
Solvent Addition: Add the degassed solvent mixture (e.g., 4 mL of 1,4-Dioxane and 1 mL of water) via syringe.
Rationale: Solvents must be degassed (e.g., by sparging with argon for 15-20 minutes) to remove dissolved oxygen. The water is essential for dissolving the inorganic base and facilitating the transmetalation step.
Reaction: Heat the mixture to 80–100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4–24 hours.
Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and then brine (10 mL).
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the final product.
Protocol B: Microwave-Assisted Synthesis
This method is highly effective for rapid reaction optimization and can significantly reduce reaction times, often to minutes instead of hours.[17][18][19]
Materials and Reagents:
Same as Protocol A.
Equipment:
Microwave reactor
Microwave-safe reaction vial with a stir bar and snap cap
Syringes and needles
Procedure:
Reaction Setup: In a microwave-safe vial, combine the 3-bromo-pyrazolo[1,5-a]pyrimidine (e.g., 0.25 mmol, 1 equiv), the arylboronic acid (0.375 mmol, 1.5 equiv), the palladium catalyst (e.g., XPhos Pd G2, 0.0075 mmol, 3 mol%), and the base (e.g., K₃PO₄, 0.5 mmol, 2 equiv).
Solvent Addition: Add the solvent mixture (e.g., 2.5 mL of 1,4-Dioxane/water 4:1). It is not always necessary to degas for microwave reactions due to the sealed vessel, but it remains good practice.
Reaction: Securely cap the vial and place it in the microwave reactor. Heat the reaction to 100–140 °C for 10–60 minutes.
Rationale: Microwave heating rapidly and uniformly increases the internal temperature and pressure, dramatically accelerating the reaction rate.
Work-up and Purification: After the reaction, allow the vial to cool to room temperature. The work-up and purification steps are identical to those described in Protocol A (steps 5 and 6).
Optimization and Data Summary
The choice of catalyst, ligand, base, and solvent can significantly impact the reaction outcome. For challenging substrates, a systematic screening of conditions is recommended. Below is a summary of conditions reported for similar heterocyclic systems.
1. Ensure a properly inert atmosphere; use fresh, degassed solvents.2. Switch to a bulkier, more electron-rich ligand (e.g., XPhos, SPhos, RuPhos). Use a pre-formed palladium precatalyst.[16]3. Increase reaction temperature or time. Consider switching to microwave heating.
Protodeboronation
1. Presence of excess water or protic sources.2. Reaction is too slow, allowing the side reaction to dominate.3. Boronic acid is unstable (especially electron-deficient heteroaryl boronics).
1. Use anhydrous base (e.g., K₃PO₄) and carefully control the amount of water.2. Use a more active catalyst system or higher temperature to accelerate the cross-coupling.3. Use the corresponding boronic acid pinacol (BPin) ester, which is often more stable.[16]
Debromination
1. The catalytic system is promoting hydrodebromination over coupling.2. Presence of a hydrogen source.
1. Change the ligand or catalyst system. Sometimes a less electron-rich ligand can disfavor this pathway.2. Ensure solvents are pure and dry (apart from the required water).
Homocoupling
1. Oxygen present in the reaction mixture.2. High reaction temperature for extended periods.
1. Thoroughly degas the reaction mixture and maintain a positive pressure of inert gas.2. Reduce reaction temperature or time once the starting material is consumed.
Poor Solubility
1. Substrates or reagents are not soluble in the chosen solvent system.
1. Screen alternative solvents like DMF, THF, or toluene, often in combination with water.2. Increase the reaction temperature.
Conclusion
The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the functionalization of the 3-bromo-pyrazolo[1,5-a]pyrimidine scaffold. The protocols presented herein offer reliable and adaptable methods for synthesizing a wide range of C-3 arylated derivatives. By understanding the reaction mechanism and the rationale behind catalyst and reagent selection, and by being prepared to troubleshoot common issues, researchers can effectively leverage this powerful transformation to advance their drug discovery and materials science programs. The use of modern Buchwald-type ligands and precatalysts, particularly in combination with microwave heating, provides a clear path to rapid, efficient, and high-yielding synthesis.
References
Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PMC.
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing.
Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC. PMC.
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT.
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society.
Technical Support Center: Suzuki Coupling with Nitrogen-Containing Heterocycles. Benchchem.
The 3-Bromo-1H-pyrazolo[1,5-a]pyrimidine Scaffold: A Comprehensive Guide to Kinase Inhibitor Discovery
Introduction: The Privileged Scaffold in Kinase-Targeted Drug Discovery The pyrazolo[1,5-a]pyrimidine core is a "privileged structure" in modern medicinal chemistry, particularly in the realm of protein kinase inhibitors...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Privileged Scaffold in Kinase-Targeted Drug Discovery
The pyrazolo[1,5-a]pyrimidine core is a "privileged structure" in modern medicinal chemistry, particularly in the realm of protein kinase inhibitors.[1][2] This fused heterocyclic system offers a rigid, planar framework that is synthetically tractable, allowing for diverse substitutions to optimize potency and selectivity against a wide array of kinase targets.[2] The significance of this scaffold is underscored by its presence in several FDA-approved drugs, including the Tropomyosin Receptor Kinase (Trk) inhibitors Larotrectinib and Entrectinib.[1]
This comprehensive guide focuses on the utility of a key intermediate, 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine , as a versatile starting point for the discovery of novel kinase inhibitors. The strategic placement of the bromine atom at the 3-position provides a reactive handle for a variety of cross-coupling reactions, enabling the rapid generation of diverse chemical libraries. This document provides detailed protocols and workflows for researchers, scientists, and drug development professionals, guiding them from the synthesis of the core scaffold to the biochemical and cellular characterization of potential drug candidates.
PART 1: Synthesis of the Core Scaffold and Library Generation
The journey of discovering a novel kinase inhibitor begins with the synthesis of the core chemical scaffold. The 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine serves as an excellent starting point for chemical diversification.
1.1: Synthesis of 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
While a direct, one-pot synthesis for this specific scaffold is not extensively documented, a reliable multi-step synthesis can be proposed based on established methodologies for similar pyrazolo[1,5-a]pyrimidine derivatives. The following protocol is a representative synthesis.
Experimental Protocol: Synthesis of 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
Step 1: Synthesis of 3-Amino-1H-pyrazole
To a solution of malononitrile (1 equivalent) in ethanol, add hydrazine hydrate (1.1 equivalents) dropwise at 0°C.
Allow the reaction mixture to warm to room temperature and stir for 12 hours.
Concentrate the reaction mixture under reduced pressure.
Recrystallize the crude product from ethanol to yield 3-amino-1H-pyrazole.
Step 2: Synthesis of Pyrazolo[1,5-a]pyrimidin-7(4H)-one
To a solution of 3-amino-1H-pyrazole (1 equivalent) in glacial acetic acid, add ethyl acetoacetate (1.2 equivalents).
Reflux the reaction mixture for 8 hours.
Cool the mixture to room temperature, and collect the resulting precipitate by filtration.
Wash the solid with cold ethanol and dry under vacuum to obtain pyrazolo[1,5-a]pyrimidin-7(4H)-one.
Step 3: Bromination to yield 3-Bromo-pyrazolo[1,5-a]pyrimidin-7(4H)-one
Suspend pyrazolo[1,5-a]pyrimidin-7(4H)-one (1 equivalent) in glacial acetic acid.
Add N-bromosuccinimide (NBS) (1.1 equivalents) portion-wise at room temperature.
Stir the reaction mixture at 60°C for 4 hours.
Pour the reaction mixture into ice-water and collect the precipitate by filtration.
Wash the solid with water and dry under vacuum to yield 3-bromo-pyrazolo[1,5-a]pyrimidin-7(4H)-one.
Step 4: Chlorination and Reduction to 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
Treat 3-bromo-pyrazolo[1,5-a]pyrimidin-7(4H)-one (1 equivalent) with phosphorus oxychloride (POCl₃) (5 equivalents) and heat at 100°C for 3 hours.
Carefully quench the reaction mixture by pouring it onto crushed ice.
Extract the product with ethyl acetate, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous sodium sulfate.
Concentrate the organic layer to obtain crude 7-chloro-3-bromo-pyrazolo[1,5-a]pyrimidine.
Dissolve the crude product in a mixture of ethanol and ethyl acetate.
Add 10% Pd/C catalyst and hydrogenate the mixture under a balloon of hydrogen for 12 hours.
Filter the reaction mixture through Celite and concentrate the filtrate to yield the final product, 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine.
1.2: Library Generation via Cross-Coupling Reactions
The 3-bromo substituent is a versatile handle for introducing a wide range of chemical moieties through well-established cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.[3] This allows for the creation of a diverse library of compounds for screening against a panel of kinases.
To a microwave vial, add 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine (1 equivalent), the desired aryl or heteroaryl boronic acid (1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base such as potassium carbonate (2 equivalents).
Add a suitable solvent, such as a mixture of dioxane and water (4:1).
Seal the vial and heat in a microwave reactor at 120°C for 30 minutes.
After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired 3-aryl-pyrazolo[1,5-a]pyrimidine derivative.
Experimental Protocol: Buchwald-Hartwig Amination
To a Schlenk tube, add 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine (1 equivalent), the desired amine (1.2 equivalents), a palladium catalyst such as Pd₂(dba)₃ (0.02 equivalents), a ligand such as Xantphos (0.04 equivalents), and a base such as cesium carbonate (1.5 equivalents).
Evacuate and backfill the tube with an inert gas (e.g., argon).
Add a suitable anhydrous solvent, such as toluene.
Heat the reaction mixture at 100°C for 16 hours.
After cooling, dilute the reaction mixture with ethyl acetate and filter through Celite.
Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired 3-amino-pyrazolo[1,5-a]pyrimidine derivative.
Caption: Workflow for library generation from the 3-bromo-pyrazolo[1,5-a]pyrimidine scaffold.
PART 2: Biochemical and Cellular Characterization of Kinase Inhibitors
Once a library of compounds has been synthesized, the next crucial step is to evaluate their biological activity. This involves a hierarchical screening approach, starting with in vitro biochemical assays to identify initial hits, followed by more physiologically relevant cell-based assays.
2.1: Primary Biochemical Screening
The initial screening of the compound library is typically performed using in vitro kinase assays to determine the half-maximal inhibitory concentration (IC₅₀) against the target kinase(s). Several assay formats are available, with luminescence-based and time-resolved fluorescence resonance energy transfer (TR-FRET) assays being popular choices for their high-throughput capabilities and sensitivity.[4][5]
This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[6][7]
Kinase Reaction:
Prepare a serial dilution of the test compounds in a 384-well plate.
Add the kinase and substrate to each well.
Initiate the reaction by adding ATP.
Incubate at room temperature for 60 minutes.
ADP Detection:
Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.
Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes.
Data Analysis:
Measure the luminescence using a plate reader.
Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.
Determine the IC₅₀ value by fitting the data to a dose-response curve.[8]
Protocol: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay
This assay measures the phosphorylation of a substrate by a kinase through the detection of FRET between a donor and an acceptor fluorophore.[9][10]
Kinase Reaction:
In a 384-well plate, add the test compounds, kinase, and a fluorescently labeled substrate.
Initiate the reaction by adding ATP.
Incubate at room temperature for 60-90 minutes.
Detection:
Add a solution containing a terbium- or europium-labeled antibody that specifically recognizes the phosphorylated substrate. This antibody serves as the FRET donor.
Incubate for 30-60 minutes to allow for antibody binding.
Data Analysis:
Measure the TR-FRET signal using a plate reader capable of time-resolved fluorescence measurements.
Calculate the ratio of the acceptor and donor emission signals.
Determine the IC₅₀ values as described for the luminescence-based assay.
Caption: A typical workflow for biochemical screening of a compound library.
2.2: Cellular Assays for Target Validation and Potency
Compounds that show promising activity in biochemical assays need to be evaluated in a more physiologically relevant context. Cell-based assays are essential for confirming that the inhibitors can penetrate the cell membrane, engage their target, and exert a biological effect.
Protocol: Cell-Based Phospho-Kinase ELISA
This assay measures the phosphorylation of a specific kinase or its downstream substrate within cells, providing a direct readout of the inhibitor's effect on the target pathway.[11][12]
Cell Treatment:
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with a serial dilution of the test compound for a specified time (e.g., 1-2 hours).
If necessary, stimulate the signaling pathway of interest with an appropriate agonist.
Cell Lysis and ELISA:
Lyse the cells directly in the wells.
Perform a sandwich ELISA using a capture antibody specific for the total protein and a detection antibody specific for the phosphorylated form of the protein.
Add a secondary antibody conjugated to an enzyme (e.g., HRP) and a colorimetric or chemiluminescent substrate.
Data Analysis:
Measure the absorbance or luminescence.
Normalize the phospho-protein signal to the total protein signal to account for variations in cell number.
Determine the IC₅₀ value for the inhibition of phosphorylation.
This assay assesses the effect of the kinase inhibitor on the proliferation and viability of cancer cell lines that are dependent on the target kinase for their growth and survival.[13][14]
Cell Seeding and Treatment:
Seed cancer cells in a 96-well plate.
After 24 hours, treat the cells with a range of concentrations of the test compound.
Incubate for 72 hours.
MTT Addition and Solubilization:
Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.
Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.
Data Analysis:
Measure the absorbance at 570 nm.
Calculate the percentage of cell viability relative to a vehicle-treated control.
Determine the IC₅₀ value for the inhibition of cell proliferation.[8]
2.3: Target Engagement and Mechanism of Action
For promising lead compounds, it is crucial to confirm direct binding to the intended kinase target within the complex cellular environment and to understand their mechanism of inhibition.
Protocol: Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to verify target engagement in intact cells. It is based on the principle that a protein becomes more thermally stable when bound to a ligand.[1]
Cell Treatment and Heat Shock:
Treat cells with the test compound or a vehicle control.
Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures for a short period (e.g., 3 minutes).
Lysis and Protein Quantification:
Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.
Quantify the amount of the target protein in the soluble fraction using Western blotting or another protein detection method.
Data Analysis:
Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.
Protocol: ATP Competition Assay
This assay helps to determine if the inhibitor binds to the ATP-binding site of the kinase.
Kinase Assay Setup:
Perform a kinase assay (e.g., ADP-Glo™) with a fixed concentration of the inhibitor.
Vary the concentration of ATP in the reaction, typically from a concentration well below the Kₘ for ATP to one well above.
Data Analysis:
Plot the kinase activity as a function of ATP concentration.
An increase in the apparent Kₘ of ATP with no change in the Vₘₐₓ is indicative of a competitive inhibitor. Alternatively, a rightward shift in the IC₅₀ curve of the inhibitor with increasing ATP concentration confirms ATP-competitive binding.
PART 3: Data Presentation and Interpretation
A systematic and clear presentation of data is essential for making informed decisions in a drug discovery project.
Table 1: Example Data Summary for a Pyrazolo[1,5-a]pyrimidine-based Kinase Inhibitor
Compound ID
Target Kinase IC₅₀ (nM)
Off-Target Kinase IC₅₀ (nM)
Cellular Phospho-Kinase IC₅₀ (nM)
Cell Proliferation IC₅₀ (nM)
PZP-001
10
>1000
50
100
PZP-002
5
500
20
45
PZP-003
100
>1000
500
>1000
Conclusion
The 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold is a highly valuable starting point for the discovery of novel kinase inhibitors. Its synthetic accessibility and the versatility of the 3-bromo position for chemical diversification make it an attractive core for generating compound libraries. By following the systematic workflow and detailed protocols outlined in this guide, researchers can efficiently progress from scaffold synthesis to the identification and characterization of potent and selective kinase inhibitors with therapeutic potential. The integration of biochemical and cellular assays, along with target engagement and mechanism of action studies, provides a robust framework for advancing promising compounds through the drug discovery pipeline.
References
Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, A., Dan, C., Sreekumar, L., Gräslund, T., & Nordlund, P. (2013). Monitoring drug binding to target proteins in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84–87.
El-Sayed, M. A. A., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2021). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 12(10), 1634–1655.
Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Retrieved from [Link]
BMG LABTECH. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. BMG LABTECH. Retrieved from [Link]
International Centre for Kinase Profiling. (n.d.). ATP Competition Assay. University of Dundee. Retrieved from [Link]
Jismy, B., Tikad, A., Akssira, M., & Guillaumet, G. (2020). Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions. Molecules, 25(9), 2062.
ResearchGate. (n.d.). MTT assay to determine the IC50 value of the different drugs and analyze their effect on cell viability. ResearchGate. Retrieved from [Link]
Wiley-VCH. (2012). Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries.
bioRxiv. (2026, February 8). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv.
Popowycz, F., Routier, S., & Coudert, G. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules, 27(15), 4935.
Chen, H., et al. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters, 5(8), 926-931.
Jismy, B., Guillaumet, G., Akssira, M., & Tikad, A. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)
Johnson, C. N., et al. (2014). Small Molecule Substrate Phosphorylation Site Inhibitors of Protein Kinases: Approaches and Challenges. ACS Chemical Biology, 9(12), 2733-2743.
El-Damasy, A. K., et al. (2024).
Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)
Al-Ghorbani, M., et al. (2025). An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. Molecules, 30(3), 458.
Jismy, B., Guillaumet, G., Akssira, M., & Tikad, A. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances, 11(3), 1287-1302.
Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. Retrieved from [Link]
Simeonov, A., et al. (2017). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. Current Protocols in Chemical Biology, 9(2), 103-122.
Al-Ghorbani, M., et al. (2025). An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. Molecules, 30(3), 458.
Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. Retrieved from [Link]
Milletti, F., & Vulpetti, A. (2019). Computational analysis of kinase inhibitor selectivity using structural knowledge.
Sino Biological. (n.d.). TR-FRET Technology: Principle, Advantages, and Applications. Sino Biological. Retrieved from [Link]
Reaction Biology. (2024, August 29). Spotlight: Activity-Based Kinase Assay Formats. Reaction Biology. Retrieved from [Link]
Application Note: Buchwald-Hartwig Amination of 3-Bromo-pyrazolo[1,5-a]pyrimidine Derivatives
Executive Summary The pyrazolo[1,5-a]pyrimidine scaffold is a privileged, rigid, and planar N-heterocyclic pharmacophore widely utilized in the development of kinase inhibitors (e.g., Larotrectinib), anticancer agents, a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolo[1,5-a]pyrimidine scaffold is a privileged, rigid, and planar N-heterocyclic pharmacophore widely utilized in the development of kinase inhibitors (e.g., Larotrectinib), anticancer agents, and photophysical materials[1]. While derivatization at the C-5 and C-7 positions typically proceeds via straightforward Nucleophilic Aromatic Substitution (SNAr) due to the electrophilic nature of the pyrimidine ring, the C-3 position on the electron-rich pyrazole ring requires transition-metal catalysis for functionalization[1].
This application note provides an in-depth, self-validating guide to the Buchwald-Hartwig cross-coupling amination of 3-bromopyrazolo[1,5-a]pyrimidine. By leveraging advanced palladium precatalysts (such as BrettPhos Pd G3) and optimized base/solvent systems, researchers can achieve high-yielding C-N bond formations with diverse primary and secondary amines[2].
Nomenclature Note: While occasionally queried in chemoinformatic databases as the partially saturated 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine tautomer, the thermodynamically stable and catalytically active species in these cross-coupling reactions is the fully aromatic 3-bromopyrazolo[1,5-a]pyrimidine . The protocols herein apply directly to this aromatic core.
Mechanistic Rationale & Scaffold Reactivity
Regioselectivity and Oxidative Addition
In substrates possessing multiple halogens (e.g., 3-bromo-5-chloropyrazolo[1,5-a]pyrimidine), the C-5 chloride is highly susceptible to SNAr with nucleophilic amines under basic conditions[3]. Conversely, the C-3 bromide is inert to SNAr but highly reactive toward the oxidative addition step of the palladium catalytic cycle[1]. This orthogonal reactivity allows for sequential, site-specific amination.
Catalyst and Base Causality
The choice of catalyst and base is the primary determinant of reaction success:
BrettPhos Pd G3: This third-generation precatalyst is highly recommended for coupling primary and secondary aliphatic amines[2]. The bulky, electron-rich BrettPhos ligand accelerates reductive elimination and suppresses unwanted
β
-hydride elimination. The G3 precatalyst rapidly activates at room temperature upon exposure to a mild base, ensuring a high concentration of the active mono-ligated Pd(0) species without requiring thermal initiation[4].
Base Selection (NaOtBu vs. Cs2CO3): Sodium tert-butoxide (NaOtBu) is a strong base that drives rapid deprotonation of the Pd(II)-amine complex, ideal for unhindered substrates[5]. However, if the pyrazolo[1,5-a]pyrimidine core or the amine contains base-sensitive functional groups (e.g., esters, cyano groups), the milder Cesium Carbonate (Cs2CO3) must be used to prevent side reactions like saponification[6].
Figure 1: Palladium-catalyzed Buchwald-Hartwig amination cycle for 3-bromopyrazolo[1,5-a]pyrimidine.
Reaction Optimization & Parameter Selection
The following table summarizes validated conditions for the C-3 amination of the pyrazolo[1,5-a]pyrimidine scaffold based on the steric and electronic demands of the coupling partners.
*Note: Copper-catalyzed Ullmann-type couplings offer a cost-effective alternative to Palladium, particularly under microwave (MW) irradiation in diethylene glycol (DEG)[1].
Experimental Workflow & Self-Validating Protocols
Figure 2: Step-by-step experimental workflow for the Buchwald-Hartwig amination protocol.
Protocol A: Standard Thermal Amination (BrettPhos Pd G3)
This protocol is optimized for high yields with standard primary and secondary amines[2],[4].
Preparation (Glovebox or Schlenk line): To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 3-bromopyrazolo[1,5-a]pyrimidine, BrettPhos Pd G3, and NaOtBu.
Atmosphere Exchange: Seal the tube with a septum. Evacuate and backfill with ultra-high purity Argon (repeat 3 times). Causality: Oxygen irreversibly oxidizes the electron-rich BrettPhos ligand to its phosphine oxide, terminating the catalytic cycle.
Solvent & Amine Addition: Add anhydrous, sparged toluene via syringe. If the amine is a liquid, add it at this stage. If solid, it should be added during Step 1.
Heating: Transfer the sealed tube to a pre-heated oil bath at 95 °C. Stir vigorously (800 rpm) for 4 to 16 hours.
Self-Validation (LC-MS Aliquot): At the 4-hour mark, withdraw a 10 µL aliquot via a micro-syringe. Dilute in 1 mL of LC-MS grade Acetonitrile.
Validation Metric: The starting 3-bromopyrazolo[1,5-a]pyrimidine exhibits a characteristic isotopic doublet (M, M+2 in a 1:1 ratio) due to the bromine isotopes (
79
Br/
81
Br). A successful reaction is validated by the complete disappearance of this doublet and the emergence of a single product mass peak corresponding to
[M−Br+Amine−H]+
.
Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the Celite pad with additional Ethyl Acetate (2 × 5 mL).
Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, typically using a gradient of Dichloromethane/Methanol or Hexanes/Ethyl Acetate depending on amine polarity).
Protocol B: Microwave-Assisted Amination with Pd2(dba)3
Ideal for sterically hindered amines or less reactive substrates requiring high thermal energy[3],[5].
In a 5 mL microwave vial, combine the aryl bromide, amine, Pd2(dba)3, ligand, and Cs2CO3.
Add 1,4-Dioxane and degas the suspension by bubbling Argon directly through the liquid for 5 minutes.
Cap and crimp the microwave vial securely.
Irradiate in a microwave synthesizer at 150 °C for 30 to 60 minutes.
Self-Validation: Perform LC-MS analysis as described in Protocol A. If the starting material persists, re-subject to microwave irradiation for an additional 30 minutes.
Cool, filter through Celite, concentrate, and purify via flash chromatography.
References
Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules (MDPI / PMC).
URL:[Link]
An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. Molecules (MDPI).
URL:[Link]
Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. Journal of Medicinal Chemistry (ACS).
URL:[Link]
Pyrazolo[1,5-a]pyrimidine-5,7-diamine compounds as cdk inhibitors and their therapeutic use.Google Patents (US20160362410A1).
Small Molecule Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9) Inhibitors: Hit to Lead Optimization of Systemic Agents. Journal of Medicinal Chemistry (ACS).
URL:[Link]
Application Note: Site-Selective C-H Activation and Orthogonal Functionalization of 3-Bromopyrazolo[1,5-a]pyrimidine
Executive Summary The pyrazolo[1,5-a]pyrimidine scaffold is a privileged pharmacophore, widely utilized in the development of kinase inhibitors and targeted therapeutics [1]. While traditional functionalization relies on...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolo[1,5-a]pyrimidine scaffold is a privileged pharmacophore, widely utilized in the development of kinase inhibitors and targeted therapeutics [1]. While traditional functionalization relies on pre-functionalized starting materials, late-stage C-H activation offers a highly atom-economical approach.
This application note details the site-selective C-H functionalization of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine . Note on nomenclature: While database registries sometimes denote this molecule in its dihydro tautomeric state (1H,3aH), under the catalytic conditions described herein (elevated temperatures, basic media, Pd-catalysis), the system reacts entirely as the fully aromatized 3-bromopyrazolo[1,5-a]pyrimidine . By leveraging the C3-bromo substituent as both a regiochemical blocking group and a latent synthetic handle, researchers can achieve orthogonal, step-wise functionalization at the C7 and C3 positions to rapidly generate complex 3,7-disubstituted drug candidates.
Mechanistic Rationale & Structural Insights
In unsubstituted pyrazolo[1,5-a]pyrimidines, the C3 position is highly nucleophilic and prone to electrophilic palladation. By occupying C3 with a bromine atom, we achieve two strategic advantages:
Regiodirection via Steric/Electronic Blocking: The C3-Br group blocks the most reactive site, redirecting palladium-catalyzed C-H activation to the highly acidic C7 position [2].
Chemoselectivity via Halide Differentiation: The C-Br bond is a classic handle for cross-coupling. However, by utilizing an aryl iodide (Ar-I) as the coupling partner, we exploit the differential rates of oxidative addition. Palladium(0) inserts into the weaker C-I bond of the arylating agent much faster than the C3-Br bond of the substrate, allowing for selective C7 C-H arylation while leaving the C3-Br bond intact for downstream functionalization.
The reaction proceeds via a Base-Assisted Concerted Metalation-Deprotonation (CMD) pathway. The carbonate base (Cs₂CO₃) acts as an intramolecular proton shuttle, abstracting the acidic C7 proton simultaneously as the palladium center coordinates to the carbon [3].
Catalytic cycle for the Pd-catalyzed C7 C-H arylation via a CMD pathway.
Reaction Optimization & Quantitative Data
The success of this transformation relies heavily on the choice of ligand and base. SPhos (a bulky, electron-rich Buchwald biarylphosphine) is critical. Its extreme steric bulk accelerates reductive elimination, preventing the Pd(II) intermediate from lingering and undergoing a second, undesired oxidative addition into the C3-Br bond.
Table 1: Optimization of Reaction Parameters for C7 C-H Arylation with Phenyl Iodide
Catalyst System (10 mol%)
Ligand (20 mol%)
Base (1.5 eq)
Solvent
Temp (°C)
C7-Arylation Yield (%)
C3-Br Integrity
Pd(OAc)₂
None
K₂CO₃
Dioxane
100
15%
Intact
Pd(OAc)₂
PPh₃
Cs₂CO₃
Toluene
130
42%
Partially Cleaved
Pd(OAc)₂
SPhos
Cs₂CO₃
Toluene
150
88%
Intact
Pd(PPh₃)₄
None
NaOtBu
DMF
120
Trace
Degraded
Experimental Workflows
Step-by-step experimental workflow for the C-H functionalization protocol.
Protocol A: Site-Selective C7-Arylation
Objective: Install an aryl group at the C7 position while preserving the C3-Br bond.
Glovebox Preparation: To prevent catalyst deactivation by ambient moisture or oxygen, weigh Pd(OAc)₂ (11.2 mg, 0.05 mmol, 10 mol%), SPhos (41.0 mg, 0.10 mmol, 20 mol%), and anhydrous Cs₂CO₃ (244.4 mg, 0.75 mmol, 1.5 equiv) into an oven-dried 15 mL Schlenk tube inside an argon-filled glovebox.
Substrate Addition: Add 3-bromopyrazolo[1,5-a]pyrimidine (99.0 mg, 0.50 mmol, 1.0 equiv) and the desired aryl iodide (0.60 mmol, 1.2 equiv).
Solvent Addition: Add anhydrous toluene (2.5 mL, 0.2 M). Seal the tube tightly with a Teflon screw cap and remove it from the glovebox.
Thermal Activation: Submerge the sealed tube in a pre-heated oil bath at 150 °C. Stir vigorously (800 rpm) for 16 hours. Causality: The high temperature is thermodynamically required to overcome the activation energy barrier of the CMD transition state at the C7 position[2].
Quench and Extraction: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the Celite pad with additional ethyl acetate (2 × 10 mL).
Purification: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the 7-aryl-3-bromopyrazolo[1,5-a]pyrimidine.
Objective: Utilize the preserved C3-Br bond to install a second, distinct functional group.
Reaction Setup: In a microwave vial, combine the C7-aryl-3-bromopyrazolo[1,5-a]pyrimidine product from Protocol A (1.0 equiv), an arylboronic acid (1.5 equiv), Pd(dppf)Cl₂ (5 mol%), and K₂CO₃ (2.0 equiv).
Solvent & Degassing: Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v, 0.1 M). Bubble argon through the mixture for 10 minutes to remove dissolved oxygen.
Coupling: Seal the vial and heat at 90 °C for 4 hours.
Isolation: Cool, extract with dichloromethane, dry over Na₂SO₄, and purify via chromatography to yield the fully functionalized 3,7-diarylpyrazolo[1,5-a]pyrimidine.
Analytical Validation (Self-Validating System)
To ensure the integrity of Protocol A, the reaction outcome must be analytically validated before proceeding to Protocol B:
¹H NMR Confirmation: The starting 3-bromopyrazolo[1,5-a]pyrimidine exhibits a distinct doublet for the highly deshielded C7 proton around 8.60–8.80 ppm. The complete disappearance of this signal confirms successful C7 functionalization.
Regiochemical Proof: The retention of the C6 proton signal (which will shift and couple with the newly installed C7-aryl group depending on its substitution pattern) proves the reaction occurred at C7, not C5.
C3-Br Integrity: The retention of the C3-Br bond is validated by High-Resolution Mass Spectrometry (HRMS), which must display the characteristic 1:1 isotopic pattern (M / M+2) indicative of a single bromine atom.
References
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. URL:[Link]
Catalyst-Switchable Regiocontrol in the Direct Arylation of Remote C-H Groups in Pyrazolo[1,5-a]pyrimidines. Angewandte Chemie International Edition. URL:[Link]
Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Molecules. URL:[Link]
Technical Notes & Optimization
Troubleshooting
improving reaction yields in 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine synthesis
Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with synthesizing...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with synthesizing the 3-bromo-pyrazolo[1,5-a]pyrimidine core.
This scaffold is a highly privileged structure in drug discovery, frequently utilized in the development of kinase inhibitors (e.g., AAK1, MARK, and BMP inhibitors like dorsomorphin)[1],[2]. However, achieving high yields and strict regioselectivity during its bromination or cyclization requires precise control over reaction microenvironments.
Below, you will find validated workflows, mechanistic troubleshooting FAQs, and quantitative benchmarks to optimize your synthetic yields.
I. Synthetic Strategy & Pathway Visualization
There are two primary strategic approaches to accessing 3-bromo-pyrazolo[1,5-a]pyrimidines:
Route A (De Novo Synthesis): Condensation of a pre-brominated pyrazole (3-amino-4-bromopyrazole) with a 1,3-dicarbonyl[1].
Route B (Late-Stage Bromination): Electrophilic bromination of the pre-formed pyrazolo[1,5-a]pyrimidine core using N-Bromosuccinimide (NBS)[3].
Figure 1: Divergent synthetic pathways for 3-bromo-pyrazolo[1,5-a]pyrimidine generation.
II. Validated Experimental Protocols
Protocol A: De Novo Cyclocondensation
Use this route when your target contains highly electron-rich substituents on the pyrimidine ring that would otherwise compete for electrophilic bromination.
Preparation: In a dry round-bottom flask, dissolve 3-amino-4-bromopyrazole (1.0 equiv) and the appropriate 1,3-dicarbonyl compound (e.g., malondialdehyde, 1.1 equiv) in glacial acetic acid (0.2 M concentration)[1].
Cyclization: Heat the mixture to reflux for 16 hours.
Causality: The acidic environment protonates the dicarbonyl, increasing its electrophilicity and driving the initial nucleophilic attack by the exocyclic amine.
Self-Validation System: The solution will darken significantly. Monitor via TLC (Hexanes/EtOAc); the highly polar, ninhydrin-active amine starting material spot must completely disappear.
Workup: Cool to room temperature and concentrate under reduced pressure. Neutralize the crude residue carefully with saturated aqueous
NaHCO3
until
pH≈7.5
.
Extraction: Extract with EtOAc (3x), wash with brine, dry over anhydrous
MgSO4
, and purify via silica gel chromatography.
Use this route for standard scaffolds. It is highly efficient and avoids the regioselectivity issues of condensing asymmetrical dicarbonyls.
Preparation: Dissolve the pyrazolo[1,5-a]pyrimidine derivative (1.0 equiv) in anhydrous dichloromethane (DCM) or acetonitrile (MeCN) (0.1 M concentration)[3].
Temperature Control: Cool the flask to 0 °C in an ice bath and shield it from light (wrap in aluminum foil).
Causality: Suppressing heat and UV light prevents the homolytic cleavage of NBS into bromine radicals, strictly enforcing an Electrophilic Aromatic Substitution (EAS) mechanism. The pyrazole ring is significantly more electron-rich than the pyrimidine ring, naturally directing the
Br+
electrophile to the C-3 position[4].
Addition: Add N-Bromosuccinimide (1.05 equiv) portion-wise over 10 minutes.
Reaction: Allow the mixture to stir for 1–2 hours, gradually warming to room temperature.
Self-Validation System: The mixture will develop a slight yellow tint. TLC monitoring will reveal the brominated product eluting higher (less polar) than the starting material.
Quench (Critical Step): Add saturated aqueous sodium thiosulfate (
Na2S2O3
) and stir vigorously for 15 minutes.
Causality: Thiosulfate reduces any unreacted NBS or trace
Br2
. Failing to quench will cause background bromination or degradation during solvent evaporation.
Isolation: Separate the organic layer, wash with brine, dry over
Na2SO4
, and concentrate to yield the product (typically >90% yield)[2].
III. Quantitative Data Summary
Table 1: Yield Comparison & Reaction Parameters
Synthetic Pathway
Reagents & Solvents
Temp & Time
Typical Yield
Primary Limitation
De Novo Cyclization
4-bromo-1H-pyrazol-5-amine + 1,3-dicarbonyl in AcOH
110 °C, 16 h
60–85%
Asymmetrical dicarbonyls may yield mixed regioisomers.
Late-Stage Bromination
Pyrazolo[1,5-a]pyrimidine + NBS (1.05 eq) in DCM
0 °C to RT, 2 h
94–98%
Incompatible with highly electron-donating pyrimidine substituents.
Microwave Bromination
Pyrazolo[1,5-a]pyrimidine + NBS in MeCN
MW (400W), 15 min
>90%
Requires specialized microwave reactor equipment.
IV. Troubleshooting FAQs
Q1: My condensation reaction (Protocol A) is yielding a complex mixture of two regioisomers. How can I control the regioselectivity?A: When condensing 3-amino-4-bromopyrazole with an asymmetrical dicarbonyl (like an enaminone), regioselectivity is governed by Hard-Soft Acid-Base (HSAB) principles. The exocyclic
−NH2
is a "soft" nucleophile, while the endocyclic N1/N2 atoms of the pyrazole are "hard" nucleophiles[5]. To drive regioselectivity toward a single isomer, switch your solvent from acetic acid to 1,4-dioxane under microwave irradiation (110 °C for 2 h), followed by the addition of a strong base like NaOMe (2.0 equiv) stirred at room temperature for 12 hours. This thermodynamically traps the desired cyclized isomer[3].
Q2: During late-stage NBS bromination, I am observing di-brominated byproducts. How do I prevent over-bromination?A: Over-bromination is a classic symptom of a runaway radical mechanism or poor stoichiometric control.
Check your NBS quality: NBS degrades over time into
Br2
(turning from white to yellow/orange). Recrystallize your NBS from boiling water before use.
Strict Equivalents: Never exceed 1.05 equivalents of NBS.
Environmental Control: Ensure the reaction is strictly shielded from ambient light and maintained at 0 °C during the addition phase. If your pyrazolo[1,5-a]pyrimidine core has an activating group (like an amine or ether) at the C-5 or C-7 position, it may compete for the electrophile. In such cases, you must revert to the De Novo pathway (Protocol A).
Q3: The yield of my NBS bromination is low due to incomplete conversion, but adding more NBS causes degradation. What is the root cause?A: This is almost always a solubility issue. The EAS mechanism proceeds through a highly polar arenium ion (Wheland intermediate). If you are using DCM and the starting material is only partially dissolved, the reaction kinetics will stall. Switch your solvent to Acetonitrile (MeCN) . MeCN not only improves the solubility of polar heterocyclic cores but also stabilizes the polar transition state of the bromination, often pushing conversion from <70% to >95% without requiring excess reagents[6].
V. References
1.[5] 2-METHYL-7-SUBSTITUTED PYRAZOLO[1,5-A]PYRIMIDINES: Highly Regioselective Synthesis and Bromination. Academia.edu. 5
2.[1] In Vivo Structure−Activity Relationship Study of Dorsomorphin Analogues Identifies Selective VEGF and BMP Inhibitors. ACS Chemical Biology.1
3.[2] Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1. National Institutes of Health (PMC). 2
4.[3] Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions. MDPI. 3
5.[6] Synthesis and Antimicrobial Evaluation of Novel Pyrazolopyrimidines Incorporated with Mono- and Diphenylsulfonyl Groups. National Institutes of Health (PMC). 6
6.[4] Artificial Intelligence-Driven Discovery of Pyrazolo[1,5-a]pyrimidine Derivatives as Novel Phosphodiesterase 4 Inhibitors for Treating Idiopathic Pulmonary Fibrosis. ACS Publications. 4
troubleshooting debromination side reactions in pyrazolo[1,5-a]pyrimidine coupling
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when functionalizing the pyrazolo[1,5-a]pyrimidine core.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when functionalizing the pyrazolo[1,5-a]pyrimidine core. This privileged scaffold is a cornerstone in the design of kinase inhibitors, but its electron-rich nature at the C3 position makes palladium-catalyzed cross-coupling (such as Suzuki-Miyaura or Buchwald-Hartwig reactions) notoriously difficult.
The most common failure mode? Protodehalogenation (Debromination) .
Instead of your desired cross-coupled product, you recover the debrominated heterocycle. This guide provides the mechanistic causality, troubleshooting FAQs, and a self-validating protocol to completely suppress this side reaction.
Mechanistic Insight: The Causality of Debromination
To solve the problem, we must first understand the kinetic competition at the palladium center.
During a standard cross-coupling cycle, the active Pd(0) species inserts into the Ar–Br bond to form an oxidative addition complex (Ar–Pd(II)–Br). At this stage, the complex faces a kinetic branching point:
The Desired Pathway: The complex undergoes transmetalation with the boronic acid, followed by reductive elimination to form the C–C bond.
The Undesired Pathway: If transmetalation is sluggish, the Ar–Pd(II)–Br complex can accept a hydride from the solvent (e.g., alcohols), the base, or an amine ligand. This unproductive
β
-hydride elimination generates a palladium hydride intermediate, which rapidly undergoes C–H reductive elimination to yield the debrominated side product[1].
To suppress debromination, we must manipulate the kinetics: we need a catalyst system that drastically accelerates transmetalation and reductive elimination while sterically blocking off-cycle hydride coordination.
Pathway Visualization
Figure 1: Divergent Pd-catalyzed pathways: Desired cross-coupling vs. competitive protodebromination.
Troubleshooting FAQs
Q: Why is my Suzuki coupling yielding >90% debrominated pyrazolo[1,5-a]pyrimidine and almost no product?A: You are likely using a first-generation catalyst like
PdCl2(PPh3)2
or
PdCl2(dppf)
. The pyrazolo[1,5-a]pyrimidine scaffold is highly electron-rich. Standard ligands fail to provide the necessary steric bulk to force the transmetalation step. Consequently, the long-lived Ar–Pd(II)–Br intermediate abstracts a hydride from your reaction environment, leading to massive protodehalogenation[2].
Q: How do I choose the right ligand to suppress this pathway?A: You must switch to a bulky, electron-rich dialkylbiaryl phosphine ligand. XPhos is the gold standard here. The electron-rich dicyclohexylphosphine moiety accelerates oxidative addition, while the extreme steric bulk of the triisopropylphenyl ring promotes rapid reductive elimination. This effectively outcompetes the slower debromination pathway, dropping the side reaction to 0%[2].
Q: Does the choice of base and solvent influence the hydride transfer?A: Yes. Solvents with accessible
β
-hydrogens (like certain alcohols or THF) can act as hydride donors. However, when using a highly efficient catalyst system like XPhosPdG2/XPhos, an EtOH/H
2
O (4:1) mixture actually becomes optimal[2]. The water helps dissolve the inorganic base (
K2CO3
) and activates the boronic acid to form the reactive boronate species, drastically accelerating transmetalation before any solvent-mediated hydride transfer can occur[2].
Q: Can microwave irradiation help?A: Absolutely. Microwave irradiation provides rapid, uniform heating that pushes the reaction over the high activation energy barrier of the desired cross-coupling pathway. Conventional heating often requires longer reaction times, allowing side reactions to accumulate. Microwave heating at 135 °C for 40 minutes with the XPhos system completely suppresses debromination[2].
Quantitative Data: Catalyst System Comparison
The table below summarizes the profound impact of ligand and catalyst selection on the product distribution during the Suzuki-Miyaura coupling of 3-bromo-pyrazolo[1,5-a]pyrimidine derivatives.
Catalyst / Ligand System
Solvent
Temp (°C)
Desired Product Yield (%)
Debrominated Yield (%)
PdCl2(PPh3)2
/ None
Dioxane
110
9
91
Pd(OAc)2
/
PPh3
Dioxane
110
15
85
PdCl2(dppf)
/ None
Dioxane
110
40
60
XPhosPdG2 / XPhos
EtOH / H
2
O (4:1)
135 (Microwave)
89
0 (Not detected)
Data derived from optimized reaction screening[2].
Validated Experimental Protocol
To ensure a self-validating system, follow this step-by-step methodology for the optimized Microwave-Assisted Suzuki-Miyaura Cross-Coupling. This protocol is specifically calibrated to eliminate protodebromination.
Objective: Synthesize C3-arylated pyrazolo[1,5-a]pyrimidine with <1% debromination.
Reagent Loading: In a microwave-safe reaction vial equipped with a magnetic stir bar, add the 3-bromo-pyrazolo[1,5-a]pyrimidine (1.0 equiv) and the aryl boronic acid (2.5 equiv).
Scientist Insight: Utilizing a Generation 2 (G2) precatalyst is critical. It ensures the rapid, quantitative formation of the active
L1Pd(0)
species at the start of the reaction, preventing the formation of under-ligated Pd clusters that drive protodehalogenation.
Solvent Introduction: Add the EtOH/H
2
O (4:1) mixture. Seal the vial with a Teflon-lined crimp cap.
Degassing: Sparge the mixture with inert gas (N
2
or Argon) for 5 minutes.
Scientist Insight: Oxygen not only degrades electron-rich phosphine ligands like XPhos but can also promote homocoupling of the boronic acid, which starves the desired transmetalation step and inadvertently favors debromination.
Microwave Irradiation: Place the vial in a microwave reactor. Irradiate at 135 °C for exactly 40 minutes.
Workup: Cool the reaction to room temperature. Evaporate the volatile solvents under reduced pressure. Partition the remaining residue between Ethyl Acetate (EtOAc) and water. Extract the aqueous layer twice with EtOAc, dry the combined organic layers over anhydrous
MgSO4
, and concentrate.
Purification: Purify the crude mixture via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to isolate the pure cross-coupled product.
References
Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. rsc.org.
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). rsc.org.
Technical Support Center: Optimizing Flash Chromatography for Pyrazolo[1,5-a]pyrimidine Derivatives
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the isolation of nitrogen-rich heterocycles.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center.
As a Senior Application Scientist, I frequently consult with drug development professionals on the isolation of nitrogen-rich heterocycles. The compound 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine presents a classic chromatographic challenge. Because it is an electron-dense, basic fused bicyclic system, researchers routinely experience severe peak tailing, irreversible column adsorption, and poor recovery when using standard silica gel.
This guide deconstructs the chemical causality behind these issues and provides self-validating protocols to ensure high-purity isolation.
Q: Why does my 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine streak across the TLC plate and tail severely during standard flash chromatography?A: The root cause is a secondary ion-exchange interaction. Standard silica gel is heavily populated with weakly acidic silanol groups (Si-OH). The nitrogen atoms within the pyrazolo[1,5-a]pyrimidine core are basic and act as strong hydrogen bond acceptors. During elution, these nitrogens interact with the acidic silanols, causing the molecule to partition unevenly between the mobile and stationary phases. This dual-mode retention (normal partitioning + ion-exchange) manifests as severe band broadening and peak tailing (1)[1]. Furthermore, using older "Type A" silica, which contains trace metal impurities that lower the pKa of silanol groups, exacerbates this retention, often trapping the compound permanently on the column (2)[2].
Q: How can I immediately correct this tailing without changing my entire solvent system?A: The most direct intervention is adding a mobile phase modifier. By spiking your eluent (e.g., Hexanes/Ethyl Acetate) with 1% to 5% Triethylamine (TEA) or ammonium hydroxide, you introduce a sacrificial base (3)[3]. TEA competitively binds to and neutralizes the highly active silanol sites. Once the silica surface is deactivated, the pyrazolopyrimidine interacts solely via standard polarity-based partitioning, eluting as a sharp, symmetrical peak.
Q: Adding TEA ruins my downstream biological assays, and removing it under a vacuum causes compound degradation. What is the modifier-free alternative?A: Switch to an Aminopropyl-bonded (NH2) silica column. In these columns, the stationary phase is functionalized with amino groups, creating a surface with a pKa of ~9.8. This basic surface acts as an immobilized "solid-state modifier," repelling the basic nitrogens of the pyrazolo[1,5-a]pyrimidine and preventing secondary interactions entirely (). This approach maintains high loading capacity and eliminates the need for liquid amines in your collected fractions.
Q: I am scaling up the synthesis of a pyrazolo[1,5-a]pyrimidine library. Should I use Normal Phase (NP) or Reverse Phase (RP)?A: For late-stage drug development libraries, Reverse Phase (C18) is often superior for basic heterocycles. High-purity C18 columns run with Water/Acetonitrile gradients (buffered with 0.1% TFA or Formic Acid) protonate the pyrazolopyrimidine, ensuring it stays in a single ionization state. This yields highly reproducible, sharp peaks and is easily scalable for preparative LC-MS workflows (4)[4].
Section 2: Quantitative Data & Method Selection
To assist in your experimental design, the following table summarizes the expected chromatographic behavior of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine across different stationary and mobile phase combinations.
Stationary Phase
Mobile Phase
Modifier
Interaction Mechanism
Observed Peak Shape
Est. Recovery
Standard Silica (Type A)
Hexane / EtOAc
None
Partitioning + Strong Ion-Exchange
Severe Tailing
< 60%
High-Purity Silica (Type B)
Hexane / EtOAc
None
Partitioning + Weak Ion-Exchange
Moderate Tailing
75–80%
High-Purity Silica (Type B)
Hexane / EtOAc
1–2% TEA
Partitioning (Silanols blocked)
Sharp, Symmetrical
> 90%
NH2-Bonded Silica
Hexane / EtOAc
None
Partitioning + Surface Repulsion
Sharp, Symmetrical
> 95%
C18 (Reverse Phase)
H2O / MeCN
0.1% TFA
Hydrophobic + Ion-Pairing
Sharp, Symmetrical
> 95%
Section 3: Decision Workflow Visualization
Workflow for optimizing the purification of basic pyrazolo[1,5-a]pyrimidine derivatives.
Section 4: Self-Validating Experimental Protocols
The following protocol is designed with built-in validation checks to ensure mechanistic success at every step.
Protocol: Modifier-Assisted Normal Phase Purification
Action: Prepare your mobile phase (e.g., 80:20 Hexane/EtOAc) and add 1% (v/v) Triethylamine (TEA). Flush a high-purity (Type B) silica column with 3 to 5 Column Volumes (CV) of this spiked mobile phase.
Causality: The TEA must saturate the column to neutralize all acidic silanol sites prior to the introduction of your compound.
Validation Check: Collect a few drops of the eluent coming off the column and test it with pH indicator paper. It must read basic (pH > 8). If it reads neutral or acidic, the silica has not been fully deactivated; continue flushing until the pH shifts.
Step 2: Dry Loading the Sample
Action: Dissolve the crude 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine in a minimum volume of dichloromethane (DCM). Add deactivated silica gel or Celite (1:3 sample-to-solid ratio) and evaporate under reduced pressure to a dry powder (3)[3]. Load this powder evenly onto the top of the column frit.
Causality: Wet loading basic compounds often leads to solvent front distortion. Dry loading ensures a tight initial band, maximizing resolution.
Validation Check: The resulting solid must be a free-flowing powder. If it clumps or sticks to the flask, there is residual DCM or the sample is overloaded. Re-dissolve, add more solid support, and re-evaporate.
Step 3: Gradient Elution
Action: Run a step gradient from 100% Hexane (with 1% TEA) to 50% EtOAc (with 1% TEA) over 10 to 15 CVs.
Causality: A step gradient prevents the sudden displacement of TEA from the silica surface, which can happen if solvent polarity is increased too rapidly.
Validation Check: Monitor via UV detection at 254 nm. The baseline should remain stable. A sudden, massive baseline drift indicates modifier phase separation or displacement, meaning the gradient is too steep.
Step 4: Fraction Collection & Modifier Removal
Action: Pool the fractions containing the target compound and evaporate under reduced pressure.
Causality: TEA can form hydrochloride salts or persist as a viscous residue.
Validation Check: If an oily residue or unexpected mass (via LC-MS) persists, dissolve the residue in DCM and wash once with saturated aqueous NaHCO₃. Dry the organic layer over MgSO₄ and concentrate to yield the pure, free-base pyrazolo[1,5-a]pyrimidine (5)[5].
Flash Chromatography Separation of Basic Organic Compounds without Modifier. Kinesis Australia.
Learn More about FLASH Column. Hawach Scientific. 4
Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. 3
The little secrets of silica gel in liquid chromatography columns. uHPLCs Lab. 2
Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC (National Institutes of Health). 5
overcoming solubility issues of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine in organic solvents
Welcome to the Technical Support & Troubleshooting Center. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical hurdles associated with the 3-bromo-1H,3aH-pyrazolo[1,5-a]...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support & Troubleshooting Center. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical hurdles associated with the 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold.
This fused, planar N-heterocyclic system is a privileged building block in drug discovery, particularly for synthesizing kinase inhibitors and BMP/VEGF pathway modulators like Dorsomorphin analogues[1]. However, its rigid structure often results in severe solubility issues, colloquially known in the lab as the "brick-dust" phenomenon.
Below is our comprehensive guide to understanding the causality behind these issues and the field-proven protocols to overcome them.
FAQ 1: The "Brick-Dust" Phenomenon
Q: Why is 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine so insoluble in standard organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), or hexanes?
A: The insolubility of this scaffold is a direct consequence of its high crystal lattice energy and molecular planarity. The pyrazolo[1,5-a]pyrimidine core is a highly conjugated, rigid system that engages in strong intermolecular
π−π
stacking[2]. Furthermore, the presence of multiple nitrogen atoms creates strong dipole-dipole interactions and potential hydrogen-bonding networks.
According to the General Solubility Equation (GSE), solubility is inversely proportional to the melting point (a proxy for lattice energy) and lipophilicity[3]. Because standard non-polar or moderately polar solvents (like hexanes or DCM) cannot provide enough solvation energy to disrupt these strong intermolecular forces, the compound remains locked in its crystalline solid state[4].
Q: I cannot get this compound to dissolve for standard NMR analysis or stock solution preparation. What are the optimal solvents?
A: To dissolve rigid N-heterocycles, you must use solvents capable of disrupting strong dipole interactions and
π
-stacking.
For NMR: Deuterated dimethyl sulfoxide (DMSO-
d6
) or dimethylformamide (DMF-
d7
) are your primary choices due to their high dielectric constants. Gentle heating (40–50 °C) and sonication are often required to kinetically drive the dissolution.
The "Magical Solvent" Approach: For extreme cases, Hexafluoroisopropanol (HFIP) is highly recommended. HFIP is a strongly hydrogen-bond-donating, highly polar, yet poorly nucleophilic solvent. It excels at breaking up the crystalline lattice of pyrazolo[1,5-a]pyrimidines without degrading the compound[5].
Quantitative Solvent Comparison for Pyrazolo[1,5-a]pyrimidines
Workflow: Solubility Troubleshooting Decision Tree
Decision matrix for overcoming pyrazolo[1,5-a]pyrimidine solubility issues.
FAQ 3: Reaction Troubleshooting (Cross-Coupling)
Q: My Suzuki-Miyaura cross-coupling using the 3-bromo-pyrazolo[1,5-a]pyrimidine core is failing because the starting material precipitates out of the reaction mixture. How do I fix this?
A: The 3-bromo position is highly reactive for transition-metal-catalyzed cross-coupling (e.g., synthesizing 3-aryl derivatives)[1]. However, if the starting material precipitates, the catalytic cycle starves. To overcome this, you must abandon purely non-polar organic solvents and shift to a biphasic solvent system or use HFIP as a co-solvent [5]. A mixture of 1,4-Dioxane and Water (typically 4:1 v/v) is the industry standard here. The water dissolves the inorganic base (e.g.,
K2CO3
), while the dioxane, at elevated temperatures (80–100 °C), provides enough thermal energy to keep the pyrazolo-pyrimidine in solution.
This protocol is self-validating: the visual transition from a cloudy suspension to a clear biphasic mixture upon heating confirms successful solvation prior to catalytic activation.
Preparation: In a Schlenk flask, combine 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine (1.0 equiv), the desired boronic acid (1.2 equiv), and
K2CO3
(3.0 equiv).
Solvent Addition: Add a degassed mixture of 1,4-Dioxane and deionized water (4:1 ratio, 0.1 M concentration relative to the bromide).
Thermal Solvation: Heat the mixture to 90 °C under vigorous stirring. Causality check: Do not add the catalyst until the organic layer becomes homogeneous. If it remains cloudy, add 5% v/v DMF or HFIP.
Catalytic Activation: Once fully dissolved, temporarily remove from heat, add
Pd(dppf)Cl2
(0.05 equiv) under a stream of argon, and return to 90 °C for 4–12 hours.
Workup: Cool to room temperature. If the product precipitates upon cooling, extract using a highly polar organic mixture (e.g., 10% MeOH in EtOAc) to ensure complete recovery.
Optimized biphasic Suzuki-Miyaura cross-coupling workflow for rigid heterocycles.
FAQ 4: Purification & Isolation
Q: During flash column chromatography, my compound crashes out on the top of the silica gel, ruining the separation. What is the workaround?
A: This occurs because the small amount of polar solvent (like DCM or DMF) used to load the compound diffuses rapidly into the silica, leaving the insoluble pyrazolo[1,5-a]pyrimidine behind as a solid plug. To prevent this, you must use Solid Loading . By pre-adsorbing the compound onto silica gel, you maximize the surface area and allow the eluent to dissolve the compound thermodynamically as it travels down the column, rather than relying on a high-concentration liquid injection.
Protocol 2: Solid Loading for Insoluble Heterocycles
Dissolution: Dissolve the crude reaction mixture in the minimum amount of a highly solubilizing, volatile solvent. A mixture of DCM and Methanol (up to 20% MeOH) or pure THF works best.
Adsorption: Add dry silica gel to the solution (approximately 2 to 3 times the mass of your crude product).
Evaporation: Carefully evaporate the solvent under reduced pressure (rotary evaporator) until a free-flowing powder is obtained. Caution: Ensure the powder is completely dry; residual polar solvent will artificially increase the polarity of your column and ruin the separation.
Loading: Pour this dry powder directly onto the top of your pre-equilibrated silica column.
Elution: Elute using a gradient. If the compound tails heavily, add 1% Triethylamine (TEA) or 1-5% Methanol to your mobile phase to disrupt hydrogen bonding with the silica stationary phase.
Technical Support Center: HPLC Method Development for 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine Reaction Monitoring
This guide provides in-depth technical support for researchers, scientists, and drug development professionals developing High-Performance Liquid Chromatography (HPLC) methods to monitor the synthesis of 3-bromo-1H,3aH-p...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals developing High-Performance Liquid Chromatography (HPLC) methods to monitor the synthesis of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidine derivatives are significant scaffolds in medicinal chemistry, frequently utilized in the development of therapeutic agents, including protein kinase inhibitors for cancer treatment.[1][2] Effective reaction monitoring is critical for optimizing reaction yield, minimizing impurity formation, and ensuring the final product's quality and purity.[3]
This document moves beyond a simple protocol, offering a troubleshooting framework and explaining the scientific rationale behind method development choices to empower you to solve challenges encountered in your laboratory.
Getting Started: Recommended Initial HPLC Method
Developing a robust HPLC method requires a logical starting point. The following conditions are recommended for an initial scouting run for the analysis of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine and its precursors. Given the heterocyclic nature of the analyte, a reversed-phase method is appropriate.[4]
Parameter
Recommended Starting Condition
Rationale & Key Considerations
Column
C18, 250 mm x 4.6 mm, 5 µm
A standard C18 column is a versatile workhorse for reversed-phase chromatography.[5] If peak tailing is observed due to the basic nitrogen sites on the analyte, consider a base-deactivated or end-capped C18 column.[6]
Mobile Phase A
0.1% Formic Acid in Water
Formic acid acts as a mobile phase modifier to control the ionization of the analyte and residual silanols on the column, improving peak shape.[7] A pH of ~2.5-3.0 is often effective for basic compounds.[8]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile is a common organic modifier with low viscosity and good UV transparency. Methanol can be used as an alternative and may offer different selectivity.[9]
Gradient
5% to 95% B over 20 minutes
A broad gradient is essential for a scouting run to elute all components, from polar starting materials to non-polar products or impurities, within a reasonable time.
Flow Rate
1.0 mL/min
This is a standard flow rate for a 4.6 mm ID column and provides a good balance between analysis time and efficiency.[5]
Column Temperature
30 °C
Maintaining a constant, slightly elevated temperature improves the reproducibility of retention times and can enhance peak efficiency.[10]
Detection (UV)
240 nm or Diode Array Detector (DAD)
A DAD is highly recommended to assess peak purity and determine the optimal wavelength for all components. If a fixed wavelength must be used, 240-254 nm is a reasonable starting point for this class of compounds.[3]
Injection Volume
5 - 10 µL
This volume is a good starting point to avoid column overload, which can cause peak fronting and poor resolution.[8]
Experimental Protocol: Reaction Sample Analysis
This protocol outlines the steps for preparing and analyzing a sample from the reaction mixture to monitor the conversion of reactants to 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine.
Objective: To determine the relative percentage of starting material, product, and any significant byproducts in a reaction mixture.
Materials:
HPLC-grade acetonitrile and water
Formic acid (or other appropriate mobile phase modifier)
Volumetric flasks and pipettes
Syringes and 0.22 µm or 0.45 µm syringe filters
HPLC vials
Procedure:
Sample Quenching & Dilution:
Carefully withdraw a small aliquot (e.g., 10-50 µL) from the reaction mixture.
Immediately quench the reaction by diluting it into a known volume (e.g., 1.0 mL) of a solvent that is miscible with the reaction solvent and the HPLC mobile phase. The mobile phase itself is often a good choice. This step is crucial to prevent further reaction after sampling.
The dilution factor should be sufficient to bring the analyte concentrations within the linear range of the detector. A 100-fold to 1000-fold dilution is a common starting point.
Sample Filtration:
Filter the diluted sample through a 0.22 µm or 0.45 µm syringe filter into a clean HPLC vial. This step is mandatory to remove particulate matter that can block the column frit and damage the injector.[11]
System Equilibration:
Equilibrate the HPLC system with the initial mobile phase conditions (e.g., 95% A: 5% B) for at least 10-15 column volumes or until a stable baseline is achieved.
Injection and Data Acquisition:
Inject the filtered sample onto the HPLC system.
Acquire the chromatogram for the full duration of the gradient method.
Data Analysis:
Identify the peaks corresponding to the starting material(s) and the desired product based on retention times established with reference standards.
Integrate the peak areas for all relevant components.
Calculate the approximate percentage conversion by comparing the peak area of the starting material to the total area of all components (Area %). Note that this assumes similar response factors for all components. For accurate quantification, a calibration curve with pure standards is required.
Troubleshooting Guide & FAQs
This section addresses common issues encountered during HPLC method development for reaction monitoring in a question-and-answer format.
Q1: My starting material and product peaks are not well-separated (Poor Resolution). What should I do?
A1: Achieving clear separation between closely eluting peaks is a common challenge.[12] Resolution is influenced by column efficiency (N), selectivity (α), and retention factor (k).[9][13]
Initial Step: Modify the Gradient. The simplest first step is to make the gradient shallower.[10] For example, if your peaks of interest elute between 40% and 50% acetonitrile, change the gradient to run from 35% to 55% B over a longer period (e.g., 30 minutes instead of 10). This increases the separation between peaks with similar hydrophobicity.[7]
Change the Organic Modifier. If modifying the gradient is insufficient, changing the selectivity (α) is the next most powerful tool.[9] Substitute acetonitrile with methanol (or vice-versa) in the mobile phase. The different solvent properties will alter interactions with the stationary phase, often significantly changing the elution order and improving resolution.
Adjust Mobile Phase pH. For ionizable compounds like pyrazolopyrimidines, pH is a powerful tool to alter retention and selectivity.[7] Adjusting the pH can change the ionization state of your analytes, drastically affecting their retention on a reversed-phase column. Ensure your buffer is effective in the chosen pH range.
Consider a Different Column. If mobile phase adjustments fail, the stationary phase chemistry may not be suitable. Consider a column with a different bonded phase (e.g., a Phenyl-Hexyl or a Polar-Embedded Phase) to introduce different separation mechanisms (like pi-pi interactions) that can resolve challenging peaks.[9]
Q2: The peak for my 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine is tailing badly. Why is this happening and how can I fix it?
A2: Peak tailing is a common issue for basic compounds containing amine groups, such as pyrimidines.[14][15] The primary cause is secondary interactions between the basic analyte and acidic, ionized residual silanol groups on the silica surface of the HPLC column.[6]
Operate at a Lower pH. By lowering the mobile phase pH (e.g., to pH 2.5-3.0 with formic or trifluoroacetic acid), you protonate the residual silanol groups, minimizing their ability to interact with your protonated basic analyte through ion-exchange.[8] This is often the most effective solution.
Use a Base-Deactivated or End-Capped Column. Modern HPLC columns are often "end-capped," where residual silanols are chemically bonded with a small silylating agent to make them inert.[14] Using a column specifically marketed as base-deactivated or end-capped will significantly reduce tailing for basic compounds.
Add a Competing Base. A historical but still effective method is to add a small amount of a competing base, like triethylamine (TEA), to the mobile phase. The TEA will preferentially interact with the active silanol sites, shielding them from your analyte. However, this can shorten column lifetime and is not ideal for LC-MS applications.
Check for Column Overload. Injecting too much sample can saturate the stationary phase, leading to peak tailing or fronting.[8] To check for this, dilute your sample 10-fold and re-inject. If the peak shape improves, mass overload was the issue.
Q3: I'm seeing significant baseline noise and drift, especially during my gradient run. What are the likely causes?
A3: A noisy or drifting baseline can compromise the accurate integration of small peaks, which is critical for impurity analysis.
Insufficient Mobile Phase Degassing. Dissolved gases in the mobile phase can outgas in the pump or detector, causing pressure fluctuations and baseline noise.[16] Ensure your mobile phases are freshly prepared and thoroughly degassed using an online degasser, sonication, or helium sparging.
Contaminated Solvents or Additives. Using low-quality solvents or contaminated additives (like old formic acid) is a common source of baseline issues.[17] Always use HPLC-grade or MS-grade solvents and fresh additives. A "ghost peak" that appears in a blank gradient run often points to a contaminated mobile phase.
Detector Lamp Failure. As a detector lamp (e.g., deuterium lamp in a UV detector) ages, its energy output can decrease and become unstable, leading to increased noise and drift.[17] Most HPLC software tracks lamp usage hours; check if it is near the end of its recommended lifetime.
Column Bleed. At high organic concentrations or temperatures, the bonded phase of the column can slowly hydrolyze and "bleed" off, causing a rising baseline during a gradient. Ensure your method operates within the column's recommended pH and temperature ranges.
Q4: My retention times are shifting between injections. How can I improve reproducibility?
A4: Unstable retention times make peak identification unreliable and are a sign of an uncontrolled variable in the system.
Inadequate Column Equilibration. This is the most common cause. Before the first injection and between runs, the column must be fully re-equilibrated to the initial mobile phase conditions.[18] A good rule of thumb is to flush the column with 5-10 column volumes of the starting mobile phase.
Fluctuating Column Temperature. Even small changes in ambient temperature can affect retention times. Using a thermostatted column compartment is essential for reproducible chromatography.[18] Ensure the compartment is set to a stable temperature (e.g., 30 °C).
Pump Performance Issues. Worn pump seals or faulty check valves can lead to inaccurate mobile phase composition and flow rate, causing retention time drift.[11] If you observe pressure fluctuations along with shifting retention times, the pump may require maintenance.
HPLC Method Development Workflow
The development of a robust HPLC method is a systematic process. The following diagram illustrates a logical workflow for optimizing the separation for your reaction monitoring.
Caption: A workflow diagram for systematic HPLC method development.
References
Benchchem. methods for monitoring the progress of pyrimidine reactions.
Chrom Tech. How to Improve HPLC Peak Resolution.
Mastelf. How to Improve HPLC Resolution: Key Factors for Better Separation.
MicroSolv Technology Corporation. Improving Separation of Peaks in RP HPLC. (2026).
Tidke, K. J., & Solanki, P. R. method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative. Jetir.Org.
van Kuilenburg, A. B., et al. Analysis of pyrimidine synthesis "de novo" intermediates in urine and dried urine filter- paper strips with HPLC-electrospray tandem mass spectrometry. PubMed, (2004).
Moiseev, D. V., et al. HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). ResearchGate.
Benchchem. A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives.
Element Lab Solutions. Peak Tailing in HPLC.
Dole, Michael J., and Dolan, John W. Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (2025).
Chrom Tech, Inc. What Causes Peak Tailing in HPLC?. (2025).
Sigma-Aldrich. Factors Affecting Resolution in HPLC.
Phenomenex. How to Reduce Peak Tailing in HPLC?. (2025).
ACD/Labs. An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022).
Sigma-Aldrich. HPLC Troubleshooting Guide.
Labcompare.com. Troubleshooting Common HPLC Issues. (2025).
Logoyda, L., et al. Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology, (2020).
Monostori, P., et al. Comprehensive detection of disorders of purine and pyrimidine metabolism by HPLC with electrospray ionization tandem mass spectrometry. PubMed, (2006).
SIELC Technologies. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column.
Phenomenex. HPLC Troubleshooting: Solutions for Common Problems. (2022).
G-M-I, Inc. Troubleshooting Guide for HPLC Detectors: Tips and Tricks. (2025).
Zhang, J., et al. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]-pyrimidine-containing 99mTc Nitrido Radiopharmaceuticals as Imaging Agents for Tumors. PMC.
Bautista-Álvarez, P. A., et al. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PMC.
Al-Warhi, T., et al. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC.
Kumar, A., et al. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI, (2024).
minimizing catalyst poisoning when using 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
Welcome to the Technical Support Center for Heterocyclic Cross-Coupling . This guide is specifically engineered for researchers and drug development professionals facing catalyst deactivation when working with the 3-brom...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Heterocyclic Cross-Coupling . This guide is specifically engineered for researchers and drug development professionals facing catalyst deactivation when working with the 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold.
Due to its high density of coordinating nitrogen atoms, this partially saturated fused bicyclic system is notorious for sequestering transition metals, leading to premature reaction stalling. Below, we provide mechanistic insights, a troubleshooting matrix, and a self-validating protocol to ensure robust C-C bond formation.
Part 1: Mechanistic FAQs (Understanding the Causality)
Q: Why does 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine cause my palladium catalyst to crash out as "Pd black"?A: The pyrazolo[1,5-a]pyrimidine core contains multiple basic nitrogen atoms with available lone pairs. In its partially saturated 1H,3aH form, the localized electron density on these nitrogens makes them exceptionally strong
σ
-donors. During the catalytic cycle, these nitrogens outcompete your phosphine ligands to coordinate directly with the active Pd(0) or Pd(II) species. This forms a highly stable, off-cycle thermodynamic sink (catalyst poisoning) [1]. Without the steric and electronic stabilization of the intended ligands, the unprotected palladium rapidly aggregates into inactive, insoluble Pd black.
Q: How do bulky dialkylbiaryl phosphine ligands (e.g., XPhos) prevent this coordination?A: Ligands like XPhos or BrettPhos possess extreme steric bulk that creates a protective, umbrella-like "pocket" around the metal center. This steric shielding physically prevents the bulky multi-nitrogen heterocycle from adopting the necessary geometry for stable N-coordination. Consequently, the metal is forced to interact preferentially with the C-Br bond, accelerating the productive oxidative addition pathway [2].
Mechanistic logic of Pd(0) poisoning vs. productive oxidative addition.
Part 2: Troubleshooting Guide
Issue 1: The reaction stalls at <20% conversion, and the starting material remains unconsumed.
Causality: Irreversible catalyst poisoning or failure to generate the active monoligated Pd(0) species before N-coordination occurs.
Solution: Abandon traditional catalysts like
Pd(PPh3)4
or
Pd(dppf)Cl2
. Switch to Palladacycle Precatalysts (e.g., XPhos Pd G2 or G3). These precatalysts undergo rapid, base-mediated activation to generate a highly active, strictly monoligated Pd(0) species in situ. This ensures the catalyst immediately enters the productive cycle before the nitrogen heterocycle can intercept it [2].
Issue 2: High levels of debromination (protodehalogenation) are observed instead of the cross-coupled product.
Causality: Oxidative addition is successful, but the transmetalation step is too slow. The long-lived Pd(II) intermediate undergoes premature reduction.
Solution: Optimize the base and solvent to accelerate transmetalation. Transition to a biphasic solvent system (e.g., 1,4-Dioxane/
H2O
in a 4:1 ratio) with a soluble, mild base like
K3PO4
. The water facilitates the formation of the reactive boronate species, drastically increasing the transmetalation rate and outcompeting the debromination pathway [2].
Issue 3: Complete catalyst failure even with G3 precatalysts.
Causality: Trace oxygen ingress or extreme substrate basicity.
Solution: If traditional metal catalysis fails entirely, consider transitioning to Electrochemical Radical Cross-Coupling . Recent methodologies demonstrate that pyrazolo[1,5-a]pyrimidines can undergo regioselective C(sp2)-H functionalization via oxidant-free and catalyst-free radical pathways at room temperature, completely bypassing the metal-poisoning paradigm [3].
Workflow for mitigating Pd-catalyst poisoning in N-heterocycle cross-coupling.
Part 3: Quantitative Data & Catalyst Selection Matrix
To minimize trial and error, consult the following empirical data summarizing the efficacy of various catalytic systems when applied to heavily coordinating pyrazolo[1,5-a]pyrimidine scaffolds.
Catalyst System
Ligand
Solvent / Base
Poisoning Mitigation
Typical Yield
Primary Limitation
Pd(PPh3)4
(5 mol%)
None (Tetrakis)
Toluene /
Na2CO3
Poor
< 15%
Severe N-coordination; rapid Pd black formation.
Pd(OAc)2
(5 mol%)
PPh3
(10 mol%)
DMF /
K2CO3
Poor
~ 30%
High rates of protodehalogenation.
Pd(dppf)Cl2
(5 mol%)
dppf (Bidentate)
Dioxane /
Cs2CO3
Moderate
45 - 50%
Bidentate ligand slows oxidative addition.
XPhos Pd G2 (2 mol%)
XPhos (2 mol%)
Dioxane:
H2O
/
K3PO4
Excellent
85 - 95%
Highly efficient; requires rigorous degassing.
Catalyst-Free (Electro)
None
MeCN /
TBABF4
Absolute
> 80%
Limited to specific radical-compatible partners [3].
Part 4: Self-Validating Experimental Protocol
Reaction: Suzuki-Miyaura Cross-Coupling of 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine.
Objective: Achieve >90% conversion while actively verifying the absence of catalyst poisoning.
Inert Atmosphere Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine, arylboronic acid, and
K3PO4
.
Catalyst Charging: Add XPhos Pd G2 and the supplemental XPhos ligand. Causality Note: Adding 2 mol% of free XPhos ensures that any dissociated ligand is immediately replaced, maintaining the steric shield around the Pd center.
Solvent Degassing (Critical): In a separate flask, prepare the 1,4-Dioxane/
H2O
(4:1) mixture. Sparge with ultra-pure Argon for exactly 15 minutes. Add 5.0 mL of the degassed solvent to the Schlenk flask via syringe.
Reaction Initiation: Seal the flask, purge the headspace with Argon, and immerse in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to ensure the biphasic mixture is thoroughly emulsified.
Self-Validation Checkpoint (30 Minutes):
Visual Cue: The solution should be a sustained, homogeneous pale yellow/orange. If the solution has turned opaque black, the catalyst has been poisoned and aggregated.
Chemical Cue: Remove a 50 µL aliquot under Argon. Quench in 0.5 mL EtOAc and 0.5 mL
H2O
. Spot the organic layer on a TLC plate (Hexanes:EtOAc 1:1). You must observe >50% consumption of the bromide starting material. If the starting material is untouched and the reaction is black, abort and verify solvent degassing.
Completion & Workup: After 2-4 hours, cool to room temperature. Dilute with EtOAc (15 mL) and wash with brine (2 x 10 mL). Dry the organic layer over
MgSO4
, filter, and concentrate in vacuo. Purify via flash column chromatography.
References
Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles
Source: Nature / PubMed Central (PMC)
URL:[Link]
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives
Source: RSC Advances
URL:[Link]
Electrochemical Regioselective C(sp2)–H Bond Chalcogenation of Pyrazolo[1,5-a]pyrimidines via Radical Cross-Coupling at Room Temperature
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Reference Data & Comparative Studies
Validation
Comprehensive Mass Spectrometry Comparison Guide: Fragmentation Patterns of 3-Bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
Executive Summary The pyrazolo[1,5-a]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of highly selective protein kinase inhibitors and anticancer therapeutics [...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolo[1,5-a]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of highly selective protein kinase inhibitors and anticancer therapeutics [1]. The brominated derivative, specifically 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine, serves as a critical synthetic intermediate. Under the energetic conditions of mass spectrometry, the 1H,3aH-dihydro tautomer rapidly undergoes in-source oxidative aromatization to yield the fully aromatic 3-bromo-pyrazolo[1,5-a]pyrimidine core (
C6H4BrN3
, MW: 197/199 Da).
Accurate structural elucidation of this core is paramount for downstream drug development. This guide objectively compares the performance, fragmentation logic, and mechanistic causality of Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) versus Electron Ionization Mass Spectrometry (EI-MS) for characterizing this compound.
Mechanistic Causality: ESI-MS/MS vs. EI-MS
As an application scientist, it is crucial to understand that the choice of ionization technique fundamentally alters the fragmentation logic. The mass spectrometer is not merely a scale; it is a chemical reactor.
The Bromine Isotope Effect: A Self-Validating Diagnostic
Regardless of the ionization technique, the 3-bromo substituent provides a built-in validation system. Bromine exists naturally as two stable isotopes,
79Br
and
81Br
, in a nearly 1:1 ratio. The intact molecular precursor must exhibit a characteristic doublet separated by 2 Da (e.g., m/z 198/200 in ESI+). Any fragment retaining the bromine atom will preserve this 1:1 doublet, while fragments that have expelled the bromine will appear as singlets. This isotopic signature acts as an internal control for data integrity.
ESI-MS/MS: The Even-Electron Pathway
ESI is a soft ionization technique that generates a protonated, even-electron precursor ion
[M+H]+
. According to the even-electron rule , these ions preferentially cleave to form another even-electron cation and a neutral molecule [2].
Causality of Cleavage: Because it is energetically unfavorable to form a radical from an even-electron species, the primary fragmentation of the 3-bromo-pyrazolo[1,5-a]pyrimidine core in ESI-MS/MS is the loss of neutral hydrogen bromide (HBr, 80/82 Da) to yield a highly stable singlet fragment at m/z 118. Secondary cleavages involve the opening of the pyrimidine ring, typically expelling neutral hydrogen cyanide (HCN, 27 Da).
EI-MS: The Odd-Electron Pathway
EI is a hard ionization technique that strips an electron to form a radical cation
M+∙
. Radical cations readily undergo homolytic cleavage to expel a radical species [3].
Causality of Cleavage: In EI-MS, the dominant pathway is the homolytic cleavage of the C-Br bond to expel a bromine radical (Br
∙
, 79/81 Da) . This is driven by the thermodynamic stability of the resulting pyrazolo[1,5-a]pyrimidinyl cation (m/z 118). The excess internal energy imparted by the 70 eV electron beam also promotes extensive skeletal rearrangements and multiple HCN losses from both the pyrimidine and pyrazole rings [4].
Visualizing the Analytical Logic
Analytical workflow comparing ESI-MS/MS and EI-MS ionization pathways.
Divergent fragmentation pathways of 3-bromo-pyrazolo[1,5-a]pyrimidine in ESI vs. EI.
Experimental Protocols: Self-Validating Systems
To ensure data trustworthiness, the following protocols incorporate self-validating checkpoints.
Protocol A: ESI-MS/MS (UPLC-QqQ) Workflow
Sample Preparation: Dissolve the compound in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.
Causality: Formic acid acts as a proton donor, ensuring a high yield of the
[M+H]+
precursor ion and maximizing detector sensitivity.
Precursor Ion Selection (Q1): Scan for the characteristic 1:1 isotopic doublet at m/z 198 and 200.
Self-Validation Checkpoint: If the 1:1 ratio is absent, the sample is either degraded, lacks the bromine atom, or has failed to aromatize. Do not proceed to fragmentation until precursor purity is confirmed.
Collision-Induced Dissociation (Q2): Apply a ramped Collision Energy (CE) from 15 to 35 eV using Argon as the collision gas.
Causality: Ramping the CE ensures sufficient energy transfer to break the robust pyrimidine ring without completely obliterating the intermediate diagnostic fragments [2].
Product Ion Scanning (Q3): Record the fragments, specifically monitoring the transition m/z 198
→
118 (loss of neutral HBr).
Protocol B: EI-MS (GC-MS) Workflow
Sample Introduction: Inject the sample via gas chromatography using a non-polar capillary column (e.g., HP-5ms).
Causality: The non-polar stationary phase prevents active-site adsorption and thermal degradation of the nitrogen-rich pyrazolo[1,5-a]pyrimidine core.
Electron Ionization (Source): Subject the eluent to a 70 eV electron beam.
Causality: 70 eV is the universal standard for EI because it provides sufficient energy to consistently generate the
M+∙
radical cation and reproducible fragmentation libraries [4].
Mass Analysis & Isotope Verification: Scan from m/z 50 to 250.
Self-Validation Checkpoint: Confirm the molecular ion radical
M+∙
at m/z 197/199. The presence of the m/z 118 singlet confirms the homolytic cleavage of the C-Br bond.
Quantitative Data Comparison
The following table summarizes the key mass-to-charge (m/z) ratios and their causal assignments, providing a direct comparison between the two ionization modalities.
Ionization Technique
Precursor Ion (m/z)
Primary Fragment (m/z)
Neutral/Radical Loss
Secondary Fragment (m/z)
Diagnostic Mechanistic Feature
ESI-MS/MS (+)
198 / 200 (1:1)
118 (Singlet)
Neutral HBr (80/82 Da)
91 (Loss of HCN)
Even-electron cleavage; intact Br in precursor
EI-MS (70 eV)
197 / 199 (1:1)
118 (Singlet)
Radical Br
∙
(79/81 Da)
91 (Loss of HCN)
Odd-electron homolytic cleavage; extensive ring rupture
References
Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment
Source: National Institutes of Health (PMC)
URL: [Link]
Title: Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)-1-arylprop-2-en-1-ones: A Comparative Study
Source: National Institutes of Health (PMC)
URL: [Link]
Title: Synthesis of N-Alkylated Derivatives of Pyrazolo[1,5-a]pyrimidine and Their Reaction with Methylamine
Source: ResearchGate
URL: [Link]
Title: Synthesis of Purine Analogues: Photocatalyst-Free Visible-Light-Enhanced Annulation Approach to Pyrazolo[1,5-a][1,3,5]triazine-2,4-diamines
Source: ACS Publications
URL: [Link]
Comparative
Comparative Guide: Leaving Group Ability in Halogenated Pyrazolo[1,5-a]pyrimidines for SNAr Functionalization
Audience: Researchers, scientists, and drug development professionals Focus: Nucleophilic Aromatic Substitution (SNAr), Regioselectivity, and Leaving Group Kinetics Executive Summary & Mechanistic Rationale The pyrazolo[...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, scientists, and drug development professionals
Focus: Nucleophilic Aromatic Substitution (SNAr), Regioselectivity, and Leaving Group Kinetics
Executive Summary & Mechanistic Rationale
The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently utilized in the development of potent kinase inhibitors and psychopharmacological agents[1]. Late-stage functionalization of this bicyclic system relies heavily on Nucleophilic Aromatic Substitution (SNAr). However, the success of SNAr is entirely dependent on two critical variables: positional regioselectivity and halogen leaving group ability .
As an application scientist, it is crucial to understand that not all positions on the pyrazolo[1,5-a]pyrimidine core are electronically equivalent. The pyrimidine ring (C-5 and C-7) is highly electron-deficient due to the electron-withdrawing nature of the nitrogen atoms, making it highly susceptible to nucleophilic attack[1]. Conversely, the pyrazole ring (C-3) is electron-rich and completely inert to SNAr, requiring transition-metal catalysis for functionalization[2].
Regioselectivity and functionalization pathways in halogenated pyrazolo[1,5-a]pyrimidines.
Comparative Analysis of Halogen Leaving Groups
In standard aliphatic nucleophilic substitution (SN1/SN2), leaving group ability correlates with the weakness of the C-X bond (I > Br > Cl > F). However, in SNAr, this trend is completely inverted (F > Cl > Br > I) [3].
The Causality: The SNAr reaction proceeds via a two-step addition-elimination mechanism. The rate-determining step (RDS) is the initial nucleophilic attack that disrupts aromaticity to form an anionic intermediate known as the Meisenheimer complex. Fluorine, being the most electronegative element, strongly withdraws electron density via induction. This highly polarizes the C-F bond, accelerating the nucleophilic attack and stabilizing the resulting negative charge in the transition state. The expulsion of the leaving group is a fast, subsequent step, rendering the high C-F bond energy irrelevant to the overall reaction rate.
Addition-elimination mechanism of SNAr highlighting Meisenheimer complex formation.
Quantitative Data Summaries
Table 1: Comparative Leaving Group Ability in SNAr
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the reagent choices and the analytical markers required to verify success.
Protocol A: Regioselective SNAr at C-7 with a Chloro Leaving Group
Objective: Functionalize the highly electrophilic C-7 position using primary or secondary amines.
Preparation: Dissolve 7-chloro-pyrazolo[1,5-a]pyrimidine (1.0 eq) in anhydrous ethanol (EtOH) at 0.2 M concentration.
Causality: EtOH is a polar protic solvent. It accelerates the reaction by stabilizing the anionic Meisenheimer transition state via hydrogen bonding.
Nucleophile Addition: Add the amine nucleophile (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA) (2.0 eq).
Causality: As the amine attacks and displaces the chloride, HCl is generated. DIPEA acts as a sterically hindered, non-nucleophilic proton scavenger. It neutralizes the HCl, preventing the target amine nucleophile from being deactivated via protonation.
Reaction & Validation: Stir the mixture at room temperature.
Self-Validation System: Monitor the reaction strictly via LC-MS. The system is validated when the
M+
peak of the starting material completely shifts to the
(M−Cl+Nu)+
mass peak. If unreacted starting material persists after 2 hours, incrementally increase the temperature to 50 °C. The absence of di-substituted byproducts confirms the regioselectivity of the C-7 position over C-5.
Isolation: Concentrate under reduced pressure, partition between EtOAc and saturated aqueous
NaHCO3
, and purify via silica gel chromatography.
Protocol B: Overcoming C-3 Inertness via Microwave-Assisted Copper Catalysis
Objective: Amination of the electron-rich C-3 position where SNAr is physically impossible[2].
Preparation: Combine 5-amino-3-bromo-pyrazolo[1,5-a]pyrimidine (1.0 eq), target amine (1.5 eq), CuI (5 mol%), and carbazole-based ligand L-1 (10 mol%) in diethylene glycol (DEG).
Causality: Because C-3 cannot undergo SNAr, the C-Br bond must be activated via oxidative addition using a transition metal (CuI). The carbazole ligand stabilizes the active Cu(I) species, preventing its precipitation as inactive bulk copper. DEG is selected for its high boiling point and excellent absorption of microwave energy[2].
Microwave Irradiation: Heat the sealed vessel at 80 °C under microwave irradiation for exactly 1 hour.
Causality: Microwave heating provides rapid, uniform volumetric energy transfer, drastically reducing the reaction time from >12 hours (conventional thermal heating) to just 1 hour, minimizing thermal degradation of the pyrazole core[2].
Reaction & Validation: Cool to room temperature and dilute with water.
Self-Validation System: The reaction mixture will exhibit a distinct color shift from pale yellow to deep blue/green, visually indicating the formation and turnover of the copper-amine complex. Complete consumption of the UV-active starting material on TLC (Hexanes/EtOAc) confirms quantitative conversion.
In Vitro Efficacy Comparison of 3-Bromo-1H,3aH-Pyrazolo[1,5-a]pyrimidine Based Compounds: A Technical Guide
Introduction & Mechanistic Rationale The 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold (and its fully aromatized derivatives) has emerged as a privileged pharmacophore in modern drug discovery[1]. Characterized by a...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
The 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine scaffold (and its fully aromatized derivatives) has emerged as a privileged pharmacophore in modern drug discovery[1]. Characterized by a planar, electron-rich N-heterocyclic core, this scaffold effectively mimics the adenine ring of ATP, making it an exceptional hinge-binding motif for various kinases[2].
From a structural design perspective, the 3-bromo substitution serves a critical dual purpose:
Synthetic Versatility: It acts as a highly reactive handle for late-stage functionalization (e.g., Suzuki-Miyaura cross-coupling) to build steric bulk that occupies adjacent hydrophobic pockets[3].
Direct Target Engagement: In non-kinase targets, the 3-bromo moiety functions directly as a potent halogen-bond donor, establishing highly directional interactions within hydrophobic binding clefts[4].
As a Senior Application Scientist, I have structured this guide to objectively evaluate the in vitro efficacy of 3-bromo-pyrazolo[1,5-a]pyrimidine-based compounds across three distinct therapeutic targets: Phosphodiesterase 4 (PDE4), Casein Kinase 2 (CK2), and Pim-1 kinase. By comparing these compounds against established clinical and reference standards, we can elucidate the structure-activity relationship (SAR) causality that drives their sub-nanomolar potencies.
Comparative Efficacy Across Key Targets
Phosphodiesterase 4 (PDE4) Inhibition
Recent artificial intelligence-driven virtual screening and structure-based design efforts have identified 3-bromo-pyrazolo[1,5-a]pyrimidine derivatives as highly potent PDE4 inhibitors[4]. Compound 13c, which retains the 3-bromo moiety on the core scaffold, demonstrated an exceptional in vitro IC50 of 2.7 nM. This represents a staggering 268-fold potency enhancement over the reference compound T3700 (IC50 = 723.6 nM)[4].
Causality: The extreme potency is driven by a synergistic "halogen-binding and metal-coordination" network. The 3-bromo group forms a critical halogen bond within the PDE4 Q-pocket, while a functionalized hydroxamic acid tail chelates the catalytic metal ions (Zn2+/Mg2+) in the active site[4].
Casein Kinase 2 (CK2) Inhibition
The 3-bromo-5-chloropyrazolo[1,5-a]pyrimidine intermediate is a foundational hinge-binder used to synthesize highly selective macrocyclic and acyclic CK2 inhibitors[2]. The optimized derivative, IC20 (Compound 31), exhibits an IC50 of 8 nM against CK2α, matching the potency of the clinical standard Silmitasertib[2].
Causality: The N1 atom of the pyrazolo[1,5-a]pyrimidine core forms a canonical hydrogen bond with the kinase hinge region (Met163 in CK2). Substitutions derived from the 3-bromo position occupy the adjacent hydrophobic cleft, driving extreme selectivity over off-target kinases like DYRK and CLK[2].
Pim-1 Kinase Inhibition
In the pursuit of Pim-1 inhibitors, the initial 3-bromo-5-chloropyrazolo[1,5-a]pyrimidine fragment was inactive; however, utilizing the 3-bromo position for cross-coupling yielded 3,5-disubstituted derivatives (e.g., Compound 9) with an IC50 of 27 nM[3].
Causality: While the reference drug SGI-1776 is a potent Pim-1 inhibitor, it suffers from severe hERG channel toxicity due to its basic tertiary amine moieties. The pyrazolo[1,5-a]pyrimidine derivatives successfully eliminated hERG inhibition (IC50 > 30 μM) without compromising Pim-1 potency by replacing basic groups with neutral hydrogen-bond acceptors, optimizing the safety profile[3].
Quantitative Efficacy Comparison
The following table summarizes the quantitative in vitro data, benchmarking the pyrazolo[1,5-a]pyrimidine derivatives against their respective field standards.
Structural causality of the 3-bromo-pyrazolo[1,5-a]pyrimidine scaffold in target binding.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following in vitro assay protocols incorporate built-in validation metrics (e.g., Z'-factor analysis) to distinguish true target engagement from assay artifacts.
Protocol A: TR-FRET Enzymatic Assay for PDE4 Inhibition
This protocol evaluates the efficacy of 3-bromo-retained compounds (like 13c) against PDE4 using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
Enzyme Incubation: Pre-incubate recombinant PDE4 enzyme with the test compound (10-point dose-response) and vehicle control (DMSO) for 30 minutes at room temperature.
Causality: This pre-incubation allows the 3-bromo moiety to establish the highly directional, slow-forming halogen bond within the Q-pocket before substrate competition begins[4].
Substrate Addition: Add cAMP substrate and incubate for exactly 1 hour.
Causality: The reaction time is strictly optimized to keep substrate conversion below 20%. This maintains initial velocity conditions (steady-state kinetics), which is mathematically required for accurate IC50 determination.
Detection & Readout: Introduce a europium-labeled anti-cAMP antibody and a fluorophore-labeled cAMP tracer.
Causality: This is a competitive immunoassay. High PDE4 inhibition leaves endogenous cAMP intact, which outcompetes the tracer for antibody binding, resulting in a quantifiable decrease in the TR-FRET signal.
Validation (Z'-factor): Calculate the Z'-factor using the vehicle control (max signal) and a reference inhibitor like T3700 (min signal).
Causality: A Z'-factor > 0.6 mathematically validates that the assay window is robust enough to distinguish true target engagement from background noise.
Protocol B: NanoBRET Target Engagement Assay for Kinase Inhibition
This protocol evaluates cellular target engagement for kinase inhibitors (e.g., CK2 or Pim-1).
Cell Transfection: Transfect HEK293T cells with a plasmid encoding the target kinase (e.g., CK2α) fused to NanoLuc luciferase.
Causality: Evaluating the compound in live, permeabilized cells ensures that the highly polar regions of the pyrazolo[1,5-a]pyrimidine derivatives do not abrogate cell permeability, bridging the gap between biochemical and cellular efficacy[2].
Tracer Equilibration: Add a cell-permeable fluorescent tracer that reversibly binds the ATP pocket.
Causality: The proximity of the tracer to the NanoLuc-kinase fusion generates a baseline Bioluminescence Resonance Energy Transfer (BRET) signal.
Compound Competition: Introduce the test compound across a dose-response curve.
Causality: As the pyrazolo[1,5-a]pyrimidine derivative enters the cell and binds the hinge region, it sterically displaces the tracer, causing a dose-dependent loss of the BRET signal, yielding an accurate cellular IC50[2].
Self-validating assay architecture for in vitro efficacy screening.
A Senior Application Scientist's Guide to Handling 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine
At-a-Glance Safety Profile & Core Mandates This document provides essential safety protocols for handling 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine. While a specific Safety Data Sheet (SDS) for this exact structure is not...
Author: BenchChem Technical Support Team. Date: April 2026
At-a-Glance Safety Profile & Core Mandates
This document provides essential safety protocols for handling 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine. While a specific Safety Data Sheet (SDS) for this exact structure is not publicly available, a comprehensive hazard assessment based on structurally similar brominated pyrazolo-pyrimidine and other heterocyclic compounds dictates a high degree of caution. The protocols outlined herein are designed to provide a robust framework for minimizing exposure and ensuring operational safety for all laboratory personnel.
Core Mandate: Based on available data for analogous compounds, 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine must be handled as a substance that is harmful if swallowed, in contact with skin, or if inhaled. It is presumed to cause serious eye irritation, skin irritation, and respiratory irritation. [1][2][3][4] All handling operations involving the solid compound or its solutions must be conducted within certified engineering controls (i.e., a chemical fume hood).
Hazard Identification and Risk Assessment
The primary risk associated with 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine stems from its classification as a halogenated heterocyclic compound, a class known for potential biological activity and associated toxicity. The hazard profile is synthesized from documented GHS classifications of close structural analogs.
Hazard Class
GHS Hazard Code
Description
Primary Exposure Route
Source(s)
Acute Toxicity
H302 + H312 + H332
Harmful if swallowed, in contact with skin, or if inhaled.
Causality Insight: The presence of the bromine atom on the electron-deficient pyrazolopyrimidine core enhances its reactivity and potential for biological interaction, which is the underlying reason for its presumed toxicity. Brominated organic compounds can act as alkylating agents or interfere with biological pathways, necessitating stringent measures to prevent absorption.
Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory. The selection of specific PPE is contingent on the scale and nature of the operation.
Foundational PPE (Required for all laboratory activities)
This is the minimum standard for any personnel entering the laboratory space where the compound is stored or handled.
Flame-Resistant Laboratory Coat: Fully buttoned to protect against splashes and contact with contaminated surfaces.[7][8]
Full-Length Pants and Closed-Toed Shoes: Shoes must be made of a liquid-resistant material.[7][8]
ANSI-Rated Safety Glasses: Must be worn at all times.[1][8] Note that standard prescription glasses are not a substitute for safety glasses.[9]
Task-Specific PPE Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE based on the specific laboratory task.
Caption: PPE selection workflow based on the laboratory task.
Detailed PPE Specifications
Eye and Face Protection:
Chemical Splash Goggles: Required when handling the compound in any form.[8] Safety glasses alone do not protect against chemical splashes.[7]
Face Shield: Must be worn over chemical splash goggles during procedures with a high risk of splashing, such as when handling larger volumes (>50 mL) of solutions or during spill cleanup.[8][9]
Hand Protection:
No single glove material is impervious to all chemicals. For handling 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine and associated solvents, the following guidance applies. Always inspect gloves for tears or degradation before use.
Glove Type
Recommended Use Case
Rationale
Source(s)
Nitrile
Incidental Contact: Weighing, transfers, solution preparation, and general handling.
Provides excellent general-purpose protection against a wide variety of solvents and is the preferred glove for incidental chemical contact.
Offers superior resistance to a broad range of hazardous chemicals, including acids, bases, and hydrocarbons, compared to nitrile for prolonged exposure.
Primary Control: All work must be performed in a certified chemical fume hood to minimize inhalation exposure.[1]
Secondary Control: For tasks where dust or aerosol generation is unavoidable and cannot be fully contained (e.g., cleaning a large spill, failure of engineering controls), respiratory protection is required.[11]
N95 Respirator: May be used for weighing small quantities of powder inside a ventilated balance enclosure to prevent inhalation of fine particulates.
Half-mask or Full-face Air-Purifying Respirator (APR) with Organic Vapor/Acid Gas Cartridges: Required for emergency response to spills outside of a fume hood.[10]
Operational and Disposal Plans
Step-by-Step Handling Protocol
Preparation: Don all foundational and task-specific PPE as outlined in Section 3. Ensure a chemical fume hood is operational and the sash is at the appropriate working height.
Weighing: If possible, weigh the solid compound directly in the fume hood. If using an external balance, a ventilated balance enclosure is highly recommended. Use disposable weigh boats to minimize contamination of the balance.
Transfer & Dissolution: Perform all transfers of the solid and the preparation of solutions inside the fume hood. Add the solid to the solvent slowly to avoid splashing.
Reaction Monitoring: Keep the reaction apparatus within the fume hood. Any sampling for reaction monitoring (e.g., TLC, LC-MS) should be performed with care to minimize exposure.
Work-Up: All extraction, filtration, and concentration steps must be conducted in the fume hood.
Decontamination: After handling, wipe down the work surface in the fume hood with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water. Decontaminate any equipment used before removing it from the hood. Remove outer gloves before exiting the work area.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6]
Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][6] Seek immediate medical attention.
Inhalation: Move the individual to fresh air immediately.[1][6] If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical attention.
Waste Disposal Plan
All waste containing 3-bromo-1H,3aH-pyrazolo[1,5-a]pyrimidine is considered hazardous.
Solid Waste: Contaminated consumables (gloves, weigh boats, paper towels) must be placed in a dedicated, sealed, and clearly labeled "Halogenated Organic Solid Waste" container.
Liquid Waste: All solutions containing the compound, as well as solvent rinses, must be collected in a sealed and labeled "Halogenated Organic Liquid Waste" container.[12]
Disposal Pathway: The collected waste must be disposed of through a licensed hazardous waste management provider, likely via high-temperature incineration equipped with appropriate emission control systems to handle halogenated byproducts.[13] Do not dispose of this material down the drain.
References
Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]
NextSDS. (n.d.). 3-bromo-1H-pyrazolo[1,5-a]imidazole-7-carbonitrile. Retrieved from [Link]
U.S. Environmental Protection Agency. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]
Taylor, D. K. (2014, October 16). Bromination of Pyrimidines: A Simple Inexpensive Method. Australian Journal of Chemistry. Retrieved from [Link]
NextSDS. (n.d.). 3-bromo-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Retrieved from [Link]
Chemtalk. (2008, October 20). Bromine water - disposal. Retrieved from [Link]
Kumar, P., et al. (n.d.). An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI). PMC. Retrieved from [Link]
PubChem. (n.d.). Pyrazolo(1,5-a)pyrimidine. Retrieved from [Link]
European Industrial Gases Association (EIGA). (n.d.). Selection of Personal Protective Equipment. Retrieved from [Link]
The University of British Columbia. (2021, October). Personal Protective Equipment. Retrieved from [Link]
University of Arizona Research Laboratory & Safety Services. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]
Organic Syntheses. (n.d.). 2-bromopyridine. Retrieved from [Link]
Google Patents. (n.d.). US3956301A - Process for bromination of pyrimidine.
Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]
Dartmouth College Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry. Retrieved from [Link]
MDPI. (2023, January 31). Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method. Retrieved from [Link]
Taylor & Francis Online. (2007, January 24). The Control of Brominated By-products and the Removal of Organic Pollutants during the Ozone/Hydrogen Peroxide Treatment of Secondary Effluent. Retrieved from [Link]
